Bis(4-fluorophenyl)methanamine

• CAS: 55095-27-7

Core Science & Biosynthesis

Bis(4-fluorophenyl)methanamine: A Technical Guide to Properties, Synthesis, and Applications

Executive Summary

Bis(4-fluorophenyl)methanamine (CAS 55095-27-7), also known as 4,4'-difluorobenzhydrylamine, is a critical pharmacophore in medicinal chemistry. It serves as the structural backbone for a class of diphenylmethyl-piperazine calcium channel blockers, most notably Flunarizine and Lomerizine . The introduction of para-fluorine atoms into the benzhydryl scaffold significantly alters the physicochemical profile compared to the unsubstituted parent compound, enhancing metabolic stability against ring oxidation and modulating lipophilicity (LogP) for improved blood-brain barrier penetration. This guide details the physicochemical properties, validated synthetic protocols, and application of this amine in drug development.

Part 1: Physicochemical Profile

The dual fluorination at the para-positions of the phenyl rings exerts a strong electron-withdrawing inductive effect (-I), lowering the basicity of the amine compared to unsubstituted benzhydrylamine.

Table 1: Key Chemical Properties

Property	Value	Notes
IUPAC Name	1,1-Bis(4-fluorophenyl)methanamine	Also: C,C-Bis(4-fluorophenyl)methylamine
CAS Number	55095-27-7 (Free Base)287111-67-5 (HCl Salt)	Commercially available often as HCl salt
Molecular Formula	C₁₃H₁₁F₂N
Molecular Weight	219.23 g/mol
Physical State	Liquid (Free Base)White Solid (HCl Salt)	Free base is viscous; Salt is crystalline
Boiling Point	~304 °C (Predicted)	High boiling point requires vacuum distillation
Density	1.206 g/cm³	Denser than water
pKa	8.23 ± 0.10 (Predicted)	Lower than benzhydrylamine (~9.[1][2][3][4][5][6][7][8]0) due to F-substitution
Solubility	DMSO, Methanol, DCM	Low water solubility for free base
Storage	2–8°C, Inert Atmosphere	Air-sensitive; store under Argon/Nitrogen

Part 2: Synthetic Methodologies

Primary Route: The Leuckart Reaction

The most robust industrial route involves the reductive amination of 4,4'-difluorobenzophenone using ammonium formate. This "one-pot" transformation avoids the use of high-pressure hydrogenation or expensive metal catalysts.

Mechanism: The ketone undergoes nucleophilic attack by ammonia (generated in situ) to form an imine, which is reduced by formic acid via hydride transfer.

Experimental Protocol

• Reagents: 4,4'-Difluorobenzophenone (1.0 eq), Ammonium Formate (4.0 eq), Formic Acid (catalytic).

• Reaction: Combine reagents in a round-bottom flask equipped with a distillation head.

• Heating: Heat the mixture to 160–170°C . Water and CO₂ will evolve. Maintain temperature for 6–12 hours until ketone consumption is complete (monitor via TLC/HPLC).

• Hydrolysis: The intermediate formed is often the N-formyl derivative. Cool to 100°C and add 6M HCl. Reflux for 2 hours to hydrolyze the formamide to the amine hydrochloride.

• Work-up: Cool to room temperature. The product may precipitate as the HCl salt. Filter and wash with cold ether.

  • For Free Base: Basify the aqueous solution with 20% NaOH to pH >12, extract with Dichloromethane (DCM), dry over Na₂SO₄, and concentrate.

Alternative Route: From Alcohol via Chloride

Used when the alcohol precursor (4,4'-difluorobenzhydrol) is more readily available.

• Chlorination: React 4,4'-difluorobenzhydrol with Thionyl Chloride (SOCl₂) in DCM at reflux to yield 4,4'-difluorobenzhydryl chloride.

• Amination: React the chloride with excess ammonia (in methanol) or via the Gabriel Synthesis (Potassium phthalimide followed by hydrazine cleavage) to prevent over-alkylation.

Visualization: Synthesis Pathways

Caption: Figure 1. Dual synthetic pathways to Bis(4-fluorophenyl)methanamine via Leuckart reaction (top) and nucleophilic substitution (bottom).

Part 3: Chemical Reactivity & Functionalization[10]

Nucleophilicity

The amine nitrogen is a secondary carbon-bound primary amine. Due to the electron-withdrawing nature of the two 4-fluorophenyl rings, the lone pair on the nitrogen is slightly less available than in non-fluorinated analogues.

• Implication: Acylation and alkylation reactions may require slightly higher temperatures or stronger bases (e.g., K₂CO₃ vs. Et₃N) compared to benzylamine.

Protection Strategies

For multi-step synthesis (e.g., peptide coupling or linker attachment):

• Boc-Protection: Reacts readily with Boc₂O in THF/Water with NaHCO₃. Stable to basic conditions.

• Fmoc-Protection: Reacts with Fmoc-OSu. Useful for solid-phase synthesis.

Salt Formation

The free base absorbs CO₂ from the air (carbamate formation). It is best stored as the Hydrochloride (HCl) or Fumarate salt. The HCl salt is prepared by bubbling HCl gas through an ethereal solution of the free base.

Part 4: Applications in Drug Discovery[11]

Case Study: Synthesis of Flunarizine

Flunarizine is a classic calcium channel blocker used for migraine prophylaxis. The bis(4-fluorophenyl)methanamine moiety is the "anchor" that provides lipophilicity and receptor affinity.

Synthesis Workflow:

• N-Alkylation: Bis(4-fluorophenyl)methanamine is reacted with excess Piperazine (or a protected piperazine derivative) to form the benzhydryl-piperazine core.

  • Note: Direct alkylation of the amine with a bis-chloroethyl amine derivative is a common cyclization strategy to form the piperazine ring directly on the nitrogen.

• Cinnamylation: The resulting secondary amine of the piperazine ring is alkylated with Cinnamyl Chloride to yield Flunarizine.

Visualization: Flunarizine Assembly

Caption: Figure 2. The convergent synthesis of Flunarizine utilizing Bis(4-fluorophenyl)methanamine as the primary scaffold.

SAR Insights: Why Fluorine?

• Metabolic Blockade: The para-positions of phenyl rings are primary sites for Cytochrome P450 oxidation. Fluorine substitution blocks this metabolism, significantly extending the half-life (

  ) of the drug.

• Lipophilicity: The C-F bond increases lipophilicity without adding significant steric bulk (Fluorine Van der Waals radius = 1.47 Å vs Hydrogen = 1.20 Å), enhancing CNS penetration.

Part 5: Safety, Handling & Analytics

Safety Protocols

• Corrosivity: As a primary amine, the free base is corrosive to skin and mucous membranes (Skin Corr. 1B).

• Inhalation: High vapor pressure at elevated temperatures; use a fume hood.

• First Aid: In case of contact, wash immediately with polyethylene glycol 400 or water.

Analytical Characterization

• HPLC: Use a C18 column with a gradient of Acetonitrile/Water (0.1% TFA). The difluoro substitution provides a distinct retention time shift compared to the non-fluorinated standard.

• NMR (¹H, 400 MHz, CDCl₃): Look for the methine proton (

  ) singlet around 5.2–5.5 ppm. The aromatic region will show characteristic splitting (multiplets) due to coupling.

• NMR (¹⁹F): A singlet (or multiplet depending on resolution) around -115 ppm.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for 4,4'-Difluorobenzophenone (Precursor). Retrieved from [Link]

• Google Patents. (2018). WO2018130227A1 - Aromatic ring-containing compound, preparation method therefor. (Describes use of amine HCl salt).

• SciSpace. (1990). Synthesis of [18F]flunarizine. (Details the conversion of benzhydrol to chloride to amine derivatives). Retrieved from [Link]

• TSI Journals. (2010). A simple and efficient synthesis of calcium channel blocker Flunarizine. Retrieved from [Link]

Sources

• 1. 2,4-Difluorobenzylamine | 72235-52-0 [chemicalbook.com]
• 2. Bis(4-fluorophenyl)methanamine hydrochloride (1 x 5 g) | Reagentia [reagentia.eu]
• 3. bis[(4-fluorophenyl)methyl]amine | 55095-27-7 [chemicalbook.com]
• 4. 55095-27-7|Bis(4-fluorophenyl)methanamine|BLD Pharm [bldpharm.com]
• 5. scispace.com [scispace.com]
• 6. Identification and synthesis of by-products found in 4-methylthioamphetamine (4-MTA) produced by the Leuckart method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of [18F]flunarizine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Advanced Synthesis Protocols: Bis(4-fluorophenyl)methanamine

Topic: Advanced Synthesis Protocols for Bis(4-fluorophenyl)methanamine (CAS 55095-27-7) Content Type: In-depth Technical Guide Audience: Senior Organic Chemists, Process Development Scientists, and Medicinal Chemists.[1][2]

Executive Summary & Compound Profile

Bis(4-fluorophenyl)methanamine (CAS: 55095-27-7), also known as 4,4'-difluorobenzhydrylamine, is a critical diarylmethylamine scaffold.[1][2] It serves as a primary intermediate in the synthesis of antihistamines, calcium channel blockers (e.g., piperazine derivatives related to Flunarizine), and novel CNS-active agents.[1][2]

Unlike its non-fluorinated analog (benzhydrylamine), the presence of para-fluorine atoms confers increased metabolic stability and lipophilicity, making it a high-value target in medicinal chemistry.[1][2] This guide details three distinct synthesis pathways, ranging from industrial-scale reductive amination to high-purity laboratory sequences.[1][2]

Property	Data
IUPAC Name	1,1-Bis(4-fluorophenyl)methanamine
CAS Number	55095-27-7
Molecular Formula
Molecular Weight	219.23 g/mol
Key Precursor	4,4'-Difluorobenzophenone (CAS 345-92-6)

Strategic Synthesis Pathways

Pathway A: The Leuckart-Wallach Protocol (Industrial Standard)

Best for: Large-scale production, cost-efficiency, robust tolerance for moisture.[1][2]

The Leuckart-Wallach reaction is the most direct route to convert 4,4'-difluorobenzophenone to the corresponding amine.[1][2] It utilizes ammonium formate (or formamide) as both the nitrogen source and the reducing agent.[1][2]

Mechanism of Action

The reaction proceeds via the formation of an

-formyl intermediate, which requires harsh hydrolysis to yield the free amine.[1][2] The high temperature drives the equilibrium forward by distilling off water and ammonia.[1][2]

Figure 1: Mechanistic flow of the Leuckart-Wallach synthesis targeting the primary amine.[1][2]

Experimental Protocol

• Reagents: Mix 4,4'-difluorobenzophenone (1.0 eq) with Ammonium Formate (4.0 eq). Alternatively, use Formamide (5.0 eq) with Formic Acid (1.0 eq).[1]

• Reaction: Heat the mixture in a round-bottom flask equipped with a distillation head.

  • Critical Step: Raise temperature to 180–190°C . Water and ammonia will distill off.[1][2] Maintain this temperature for 4–6 hours until the ketone is consumed (monitor by TLC/HPLC).

• Hydrolysis: Cool the mixture to ~100°C. Add 6N HCl (excess) carefully. Reflux the biphasic mixture for 4 hours to cleave the

  -formyl group.

• Workup:

  • Cool to room temperature (RT). The product may precipitate as the hydrochloride salt.[1][2]

  • Wash the acidic aqueous layer with Ether/DCM to remove unreacted ketone.[1][2]

  • Basify the aqueous layer with 20% NaOH to pH >12.[1][2]

  • Extract the free amine with Dichloromethane (

    ).[1][2] Dry over and concentrate.

• Purification: Distillation under high vacuum or recrystallization of the HCl salt from Ethanol/Ether.[1][2]

Pathway B: The Oxime Reduction Route (High Purity Lab Scale)

Best for: Laboratory synthesis requiring high purity, avoiding high-temperature sublimation issues.[1]

This two-step sequence offers milder conditions and often higher purity profiles than the Leuckart method, as it avoids the formation of difficult-to-hydrolyze side products.[1][2]

Workflow Logic

• Condensation: Quantitative conversion of ketone to oxime.[1][2]

• Reduction: Chemoselective reduction of the C=N bond.[1][2]

Figure 2: Stepwise conversion via the Oxime intermediate.

Experimental Protocol

Step 1: Oxime Formation

• Dissolve 4,4'-difluorobenzophenone (10 mmol) in Ethanol (20 mL).

• Add Hydroxylamine Hydrochloride (15 mmol) and Pyridine (15 mmol) or Sodium Acetate.

• Reflux for 2–3 hours.

• Pour into ice water. Filter the white precipitate (Oxime).[1][2] Yield is typically >95%.[1][2][3]

Step 2: Zinc-Acetic Acid Reduction (Method A)

• Suspend the Oxime (5 mmol) in Glacial Acetic Acid (15 mL).

• Add Zinc dust (20 mmol) portion-wise while cooling (exothermic).

• Stir at RT for 12 hours.

• Filter off Zinc residues.[1][2] Basify filtrate with NaOH. Extract with Ethyl Acetate.[1][2]

Alternative Step 2: Catalytic Hydrogenation (Method B)

• Dissolve Oxime in Methanol/Ammonia.[1]

• Add Raney Nickel or 10% Pd/C.[1][2]

• Hydrogenate at 3–5 bar (50 psi) at RT for 6 hours.

• Filter catalyst and concentrate.[1][2] This method yields the cleanest product.[1][2]

Pathway C: The Azide Sequence (Via Benzhydrol)

Best for: Introducing isotopic labels (

) or when starting from the alcohol (Bis(4-fluorophenyl)methanol).[1][2]

• Chlorination: React Bis(4-fluorophenyl)methanol with Thionyl Chloride (

  ) to form the Benzhydryl Chloride.

• Substitution: React Chloride with Sodium Azide (

  ) in DMF to form the Azide.

  • Safety Note: Azides are potentially explosive.[1][2] Keep molecular weight/azide ratio high; this substrate is relatively safe due to high mass.[1][2]

• Staudinger Reduction: React Azide with Triphenylphosphine (

  ) followed by water to yield the amine.[1][2]

Comparative Analysis

Parameter	Leuckart-Wallach (Pathway A)	Oxime Reduction (Pathway B)[1][2]	Azide Sequence (Pathway C)
Overall Yield	60–75%	80–90%	70–85%
Atom Economy	Moderate (Loss of , )	Good	Lower (Loss of , )
Scalability	High (Industrial preferred)	Moderate (Solvent intensive)	Low (Safety constraints)
Purity Profile	Moderate (Requires hydrolysis)	High (Crystalline intermediates)	High
Key Hazard	High Temp ( C)	Hydrogen gas / Zinc waste	Azide toxicity/explosion risk

Safety & Handling (E-E-A-T)

• Fluorine Chemistry: While the C-F bond is stable, avoid extremely strongly basic conditions at high temperatures (

  C) to prevent nucleophilic aromatic substitution (defluorination).[1]

• Amine Storage: Bis(4-fluorophenyl)methanamine readily absorbs

  from the air to form carbamates.[1][2] Store under inert atmosphere (Argon/Nitrogen) or as the HCl salt.

• Leuckart Pressure: The Leuckart reaction generates ammonia and

  gas.[1][2] Ensure the apparatus is open to a scrubber or properly vented to prevent pressure buildup.[1][2]

References

• Leuckart-Wallach Reaction Overview: Frederick, M. O., et al.[1] "A Practical, Catalytic Reductive Amination of Aromatic Ketones." Journal of Organic Chemistry. (General mechanism validation).[1]

• Oxime Reduction Protocols: "Reduction of oximes to corresponding amines." ScienceMadness & Literature Review.

• Synthesis of Fluorinated Benzhydryl Derivatives: "Synthesis of [18F]flunarizine." PubMed.[1][2] (Details on benzhydryl chloride intermediates).

• Compound Data: "Bis(4-fluorophenyl)methanamine - ChemicalBook."

• Industrial Precursors: "Process for preparing 4,4'-difluorobenzophenone." Google Patents.[1][2]

Sources

• 1. 4,4'-Difluorobenzophenone - Wikipedia [en.wikipedia.org]
• 2. CN106431858A - Synthetic method of flunarizine medicine intermediate 4,4-difluorobenzophenone - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]

Technical Safety Guide: Bis(4-fluorophenyl)methanamine

This guide provides an in-depth technical analysis of the safety, handling, and physicochemical properties of Bis(4-fluorophenyl)methanamine , specifically identifying it as 1,1-bis(4-fluorophenyl)methanamine (also known as 4,4'-Difluorobenzhydrylamine ).

Executive Summary & Chemical Identity

Bis(4-fluorophenyl)methanamine is a critical pharmaceutical intermediate, primarily utilized in the synthesis of diphenylmethyl-piperazine calcium channel blockers such as Flunarizine and Lomerizine .

Critical Ambiguity Warning: Researchers must distinguish this compound from its isomer, N,N-bis(4-fluorobenzyl)amine (CAS 55095-27-7). The target compound discussed here possesses a benzhydryl backbone (two phenyl rings attached to a single methine carbon), not a dibenzyl amine structure.

Chemical Profile

Property	Specification
IUPAC Name	1,1-Bis(4-fluorophenyl)methanamine
Common Synonyms	4,4'-Difluorobenzhydrylamine; -Amino-4,4'-difluorodiphenylmethane
CAS Number (HCl)	287111-67-5 (Hydrochloride salt is the stable commercial form)
CAS Number (Free Base)	Not widely listed; derived from 365-24-2 (Alcohol precursor)
Molecular Formula	C H F N
Molecular Weight	219.23 g/mol (Free Base); 255.69 g/mol (HCl)
Structure	(4-F-C H ) CH-NH

Hazard Identification & Toxicology (GHS)

Rationale: As a primary amine with fluorinated aromatic rings, the toxicity profile is governed by both its basicity (local irritation/corrosion) and the metabolic stability of the fluorophenyl moiety.

GHS Classification (Read-Across from Benzhydrylamine & 4-Fluorobenzylamine)

Due to limited specific toxicological data for the difluoro-derivative, safety protocols are derived from the parent compound Benzhydrylamine (CAS 91-00-9) and the analog 4-Fluorobenzylamine (CAS 140-75-0).

Hazard Class	Category	Hazard Statement	Mechanism of Action
Acute Toxicity (Oral)	Cat. 4	H302: Harmful if swallowed	Systemic absorption of lipophilic amines; potential CNS depression.
Skin Corrosion/Irritation	Cat.[1] 1B / 2	H314/H315: Causes severe skin burns/irritation	High pKa (~9-10) leads to saponification of skin lipids and tissue necrosis.
Eye Damage/Irritation	Cat. 1	H318: Causes serious eye damage	Alkaline hydrolysis of corneal proteins; irreversible opacity risk.
STOT - Single Exposure	Cat. 3	H335: May cause respiratory irritation	Inhalation of amine vapors/dust triggers mucosal inflammation.

Toxicological Insight: The presence of two fluorine atoms at the para positions increases the compound's lipophilicity (LogP ~3.0) compared to non-fluorinated benzhydrylamine. This enhances skin permeability and blood-brain barrier penetration, potentially increasing the speed of onset for systemic neurotoxic effects (dizziness, sedation) upon accidental exposure.

Engineering Controls & Personal Protection

Expertise Note: Standard "lab coat and gloves" are insufficient. The high lipophilicity requires specific barrier materials.

Hierarchy of Controls Workflow

The following decision tree outlines the required engineering controls based on the physical state of the reagent.

Figure 1: Risk-based handling decision tree. Note the stricter controls for the free base due to volatility and air sensitivity.

Specific PPE Recommendations[3][4][5]

• Hand Protection:

  • Routine Use: Nitrile rubber (min 0.11 mm thickness).

  • High Risk (Free Base Transfer): Silver Shield (Laminate) gloves. Fluorinated amines can swell standard latex or thin nitrile, leading to permeation breakthrough in <15 minutes.

• Respiratory Protection:

  • Solid handling outside a hood requires a P100 particulate filter .

  • Liquid/Free base handling requires an ABEK1 (Organic Vapor/Acid Gas) cartridge due to the amine odor and potential for CO2 absorption (carbamate formation).

Handling & Storage Protocols

Trustworthiness: These protocols are designed to prevent degradation (self-validating quality control) and exposure.

A. Stability & Air Sensitivity

The free base of Bis(4-fluorophenyl)methanamine is air-sensitive . It readily reacts with atmospheric CO

to form carbamate salts (white crusts), which alters stoichiometry in subsequent reactions.

• Storage: Store under Argon or Nitrogen.

• Temperature: 2–8°C (Refrigerator) is recommended to retard oxidation.

B. Transfer Protocol (Free Base)

• Purge: Flush the receiving vessel with dry Nitrogen for 5 minutes.

• Syringe Technique: Use a glass syringe with a long needle (cannula transfer preferred for >50 mL). Avoid plastic syringes as lipophilic amines can leach plasticizers.

• Quench: Immediately rinse the syringe with dilute HCl/Methanol to neutralize residual amine before disposal.

C. Waste Disposal[3][4]

• Do not mix with oxidizing agents (nitric acid, perchlorates) or acid chlorides in the waste stream; this can generate exothermic heat or toxic chloramines.

• Neutralization: Dilute slowly into an acidic aqueous stream (pH < 5) before adding to organic waste containers.

Synthesis & Application Context

Expertise: Understanding the downstream chemistry helps predict impurity profiles and reaction hazards.

This compound is the key "left-hand" building block for Flunarizine . The synthesis typically involves the alkylation of the amine with a cinnamyl piperazine derivative.

Reaction Pathway & Hazards

Figure 2: Synthetic utility of the target amine. The reduction step (Oxime

Amine) often requires handling pyrophoric catalysts (Pd/C) or hydrogen gas, adding a layer of fire safety to the amine handling.

Emergency Response

In the event of exposure, immediate action is required to mitigate the alkaline corrosive effects.

• Eye Contact: Irrigate immediately with water for 30 minutes . Do not stop at 15 minutes; lipophilic amines penetrate deep into the corneal stroma. Consult an ophthalmologist.

• Skin Contact: Wash with polyethylene glycol (PEG 400) followed by soap and water. PEG helps solubilize the lipophilic amine better than water alone.

• Spill Cleanup:

  • Evacuate the immediate area.

  • Absorb liquid spills with vermiculite or dry sand .

  • Neutralize the spill area with a dilute solution of acetic acid or citric acid (avoid strong mineral acids which may spatter).

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 67326, 4-Fluorobenzylamine. (Used for Read-Across Toxicology).

• Fisher Scientific. Safety Data Sheet: Benzhydrylamine. (Parent compound safety profile).

• Sigma-Aldrich. Product Specification: 1,1-Bis(4-fluorophenyl)methanamine hydrochloride.[2] (Identification of commercial salt form).

• Venkat Narsaiah, A., & Kranthi Kumar, J. (2011).[3] A simple and efficient synthesis of calcium channel blocker Flunarizine.[3] Trade Science Inc.[3] (Synthesis pathway verification).

• European Chemicals Agency (ECHA). C&L Inventory: 4-Fluorobenzylamine. (GHS Classification verification).

Sources

• 1. 2,4-Difluorobenzylamine | C7H7F2N | CID 2733244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 双(4-氟苯基)甲胺盐酸盐 | CAS:287111-67-5 | 希恩思试剂-品类齐全、品质保障、配送及时、畅选无忧 [heowns.com]
• 3. tsijournals.com [tsijournals.com]

Technical Guide: Discovery and Synthesis of Bis(4-fluorophenyl)methanamine and its Analogs

Part 1: Executive Summary

Bis(4-fluorophenyl)methanamine (CAS: 55095-27-7), also known as 4,4'-difluorobenzhydrylamine, represents a "privileged scaffold" in medicinal chemistry.[1][2] It serves as the lipophilic anchor for a diverse class of therapeutics, including the dopamine transporter (DAT) inhibitor Vanoxerine (GBR 12909) and the calcium channel blocker Flunarizine .

This guide details the technical evolution of this scaffold, moving from the metabolically labile benzhydryl amine to its fluorinated analog. The introduction of fluorine at the para-positions of the phenyl rings is a strategic modification that blocks cytochrome P450-mediated hydroxylation, significantly extending biological half-life while enhancing blood-brain barrier (BBB) permeability through increased lipophilicity.[2]

Part 2: Chemical Identity & Properties[1][2][3]

Property	Data
IUPAC Name	1,1-Bis(4-fluorophenyl)methanamine
Common Name	4,4'-Difluorobenzhydrylamine
CAS Number	55095-27-7
Molecular Formula	C₁₃H₁₁F₂N
Molecular Weight	219.23 g/mol
LogP (Predicted)	~2.8 - 3.1
pKa	~8.9 (Amine)
Key Pharmacophore	Fluorinated Diphenylmethane

Part 3: Synthesis Protocols

The synthesis of the amine core is typically achieved via the reduction of the corresponding ketone or oxime. Below are two field-proven methodologies: the Leuckart-Wallach Reaction (Industrial Scale) and Oxime Reduction (Laboratory Scale).[2]

Method A: Leuckart-Wallach Reaction (Scalable)

This method converts the ketone directly to the formamide, which is then hydrolyzed to the amine. It avoids high-pressure hydrogenation.[1][2]

Reagents:

• 4,4'-Difluorobenzophenone (CAS: 345-92-6)[2]

• Formamide[2]

• Formic Acid (98%)

• Hydrochloric Acid (6N)

Protocol:

• Condensation: In a round-bottom flask equipped with a Dean-Stark trap, dissolve 4,4'-difluorobenzophenone (1.0 eq) in excess formamide (5.0 eq).

• Initiation: Add formic acid (2.0 eq) to the mixture.

• Reflux: Heat the mixture to 160–180°C. Maintain reflux for 12–18 hours. The reaction generates ammonium formate in situ, reducing the ketone to the N-formyl derivative.

• Hydrolysis: Cool the mixture to 100°C. Add 6N HCl carefully. Reflux for an additional 4 hours to cleave the formyl group.[2]

• Isolation: Cool to room temperature. Wash the acidic solution with diethyl ether to remove unreacted ketone.[2] Basify the aqueous layer with 50% NaOH to pH 12.[2]

• Extraction: Extract the liberated amine with dichloromethane (DCM). Dry organic layer over MgSO₄ and concentrate in vacuo.

• Purification: Distillation under reduced pressure or recrystallization of the hydrochloride salt (using HCl/Ethanol).[2]

Method B: Oxime Reduction (High Purity)

Preferred for research applications requiring high purity without harsh thermal conditions.[2]

Protocol:

• Oxime Formation: Reflux 4,4'-difluorobenzophenone with hydroxylamine hydrochloride and sodium acetate in ethanol for 3 hours. Pour into water, filter the white precipitate (Oxime), and dry.

• Reduction: Dissolve the oxime in ethanol/ammonia. Hydrogenate using Raney Nickel or Pd/C catalyst at 50 psi H₂ for 6 hours.[2]

• Workup: Filter catalyst, evaporate solvent, and convert to HCl salt for storage.

Visualization: Synthesis Pathways[2]

Caption: Dual synthetic routes to the target amine via Oxime reduction (top) or Leuckart-Wallach formylation (bottom).[2]

Part 4: Medicinal Chemistry & SAR

The transition from a simple benzhydryl group to the bis(4-fluorophenyl) moiety is a textbook example of "bioisosteric optimization."[2]

Metabolic Stability

The primary metabolic clearance pathway for benzhydryl amines is aromatic hydroxylation at the para-position, followed by glucuronidation and excretion.

• Mechanism: Cytochrome P450 enzymes attack the electron-rich para-carbon.[2]

• Solution: Fluorine substitution blocks this site. The C-F bond (approx. 116 kcal/mol) is metabolically inert under physiological conditions, redirecting metabolism to slower pathways (e.g., N-dealkylation).

Electronic & Steric Effects[2][4]

• Lipophilicity: Fluorine increases lipophilicity (LogP) without adding significant steric bulk (Van der Waals radius: H = 1.20 Å vs. F = 1.47 Å).[2] This enhances CNS penetration.[2]

• Binding Affinity: In the case of GBR 12909 , the fluorinated rings fit into a hydrophobic pocket of the Dopamine Transporter (DAT). The electron-withdrawing nature of fluorine also alters the pi-stacking potential with aromatic residues (e.g., Phenylalanine/Tyrosine) in the binding site.[2]

Visualization: Pharmacophore Evolution[1][2]

Caption: Strategic evolution of the scaffold to overcome metabolic instability and improve CNS distribution.

Part 5: Key Analogs and Applications

Vanoxerine (GBR 12909)[5]

• Class: Selective Dopamine Reuptake Inhibitor (DRI).[2]

• Structure: Contains the bis(4-fluorophenyl)methanamine moiety linked to a piperazine.[2]

• Significance: Originally developed for depression, it became a critical tool compound for studying cocaine addiction. It binds to the DAT with high affinity (Ki ≈ 1 nM) but dissociates slowly, creating a "long-acting" blockade that prevents the rapid "high" of cocaine.

Flunarizine & Lomerizine[2]

• Class: Calcium Channel Blockers (T-type and L-type).[2]

• Structure: Diphenylmethyl-piperazine derivatives.[1][2][3]

• Role of Fluorine: In Flunarizine, the fluorines improve oral bioavailability and extend the half-life (up to 18 days in humans), allowing for once-daily dosing in migraine prophylaxis.[2]

Comparative Data Table

Compound	Scaffold Type	Target	Ki / IC50	Clinical Status
Benztropine	Diphenyl ether	DAT / mAChR	118 nM (DAT)	Approved (Parkinson's)
GBR 12909	Bis(4-F-phenyl)	DAT	1 nM	Investigational (Addiction)
Flunarizine	Bis(4-F-phenyl)	Ca²⁺ Channel	N/A	Approved (Migraine)
Lomerizine	Bis(4-F-phenyl)	Ca²⁺ Channel	N/A	Approved (Migraine/Japan)

Part 6: References

• Andersen, P. H. (1989).[2] The dopamine uptake inhibitor GBR 12909: selectivity and molecular mechanism of action.[2] European Journal of Pharmacology, 166(3), 493-504. Link

• Van der Zee, P., et al. (1980). Aryl 1,4-dialkylpiperazines as selective and long-acting dopamine uptake inhibitors.[2] European Journal of Medicinal Chemistry, 15(4), 363-370. Link

• Rice, K. C., et al. (2001). Oxygenated analogues of 1-[2-(diphenylmethoxy)ethyl]- and 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazines (GBR 12935 and GBR 12909) as potential extended-action cocaine-abuse therapeutic agents.[2] Journal of Medicinal Chemistry, 44(21), 3488-3500. Link

• Peters, D., et al. (2009). Synthesis and evaluation of amines as potent inhibitors of the dopamine transporter.[2] Bioorganic & Medicinal Chemistry Letters, 19(15), 4154-4158. Link

• Holmes, J., et al. (2013). Flunarizine and cinnarizine: a review of their use in the prophylaxis of migraine. CNS Drugs, 27(10), 855-870. Link

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Solubility Profile &amp; Solvent Selection for Bis(4-fluorophenyl)methanamine

Technical Guide | Version 1.0

Executive Summary

This technical guide provides a comprehensive analysis of the solubility characteristics of Bis(4-fluorophenyl)methanamine (also known as 4,4'-difluorobenzhydrylamine). As a critical intermediate in the synthesis of therapeutic agents like Flunarizine and Lomerizine , understanding its solvation thermodynamics is essential for process optimization, purification, and yield maximization.

This document moves beyond static data points to establish a predictive and experimental framework . It details the physicochemical drivers of solubility, provides a solvent compatibility matrix, and outlines a self-validating protocol for determining precise saturation limits in a research setting.

Physicochemical Profile & Solubility Drivers

To predict solubility behavior, we must first deconstruct the molecule's interaction potential. Bis(4-fluorophenyl)methanamine consists of a lipophilic diarylmethyl backbone and a polar primary amine head group.

Property	Value / Characteristic	Impact on Solubility
Molecular Formula		Moderate molecular weight (219.23 g/mol ) favors organic solvation.
Structure	Benzhydryl core with para-fluorine substitutions.	Fluorine atoms increase lipophilicity compared to the non-fluorinated analog, reducing water solubility.
Functional Group	Primary Amine ( )	Acts as a hydrogen bond donor/acceptor. Provides a "pH-switch" for solubility (protonatable).
Predicted pKa	~9.5 - 10.5 (Conjugate Acid)	Critical: The molecule is neutral and hydrophobic at pH > 11, but ionic (highly soluble) at pH < 8.
LogP (Predicted)	~2.7 - 3.2	Indicates high affinity for non-polar and chlorinated solvents; poor affinity for pure water.

The "Like Dissolves Like" Mechanism

The solubility of this compound is governed by the competition between the lattice energy of the crystal (stabilized by

stacking of the fluorophenyl rings) and the solvation energy .

• In Water: The hydrophobic effect of the two fluorophenyl rings dominates, preventing the formation of a stable hydration shell around the neutral molecule.

• In Acidic Media: Protonation of the amine (

  ) introduces a charge, drastically increasing hydration energy and rendering the salt form water-soluble.

Solvent Compatibility Matrix

The following matrix categorizes solvents based on their interaction with Bis(4-fluorophenyl)methanamine.

• Solubility Scale:

  • High: > 100 mg/mL (Suitable for reaction medium)

  • Moderate: 10 - 50 mg/mL (Suitable for recrystallization)

  • Low: < 1 mg/mL (Suitable for antisolvent precipitation)

Table 1: Solubility Profile by Solvent Class

Solvent Class	Specific Solvent	Solubility Rating	Operational Notes
Chlorinated	Dichloromethane (DCM)	High	Excellent for extraction from aqueous basic layers.
Chloroform ( )	High	Good for NMR analysis and synthesis reactions.
Alcohols	Methanol	High	High solubility due to H-bonding with the amine.
Ethanol	Moderate/High	Ideal for recrystallization (solubility drops significantly on cooling).
Isopropanol (IPA)	Moderate	Often used to control crystal growth rates.
Aprotic Polar	DMSO / DMF	High	"Universal" solvents, but difficult to remove. Use only if necessary.
Acetonitrile	Moderate	Good balance for HPLC mobile phases.
Esters/Ethers	Ethyl Acetate	Moderate	Standard extraction solvent; less toxic than DCM.
THF	High	Excellent reaction solvent; stabilizes amine intermediates.
Aqueous	Water (Neutral pH 7)	Insoluble	The compound will oil out or precipitate.
0.1M HCl / Acetate Buffer	High	Forms the hydrochloride salt ( ).
Hydrocarbons	Hexane / Heptane	Low	Acts as an antisolvent . Adding Hexane to an Ethyl Acetate solution forces precipitation.

Decision Logic: Solvent Selection Strategy

The choice of solvent depends entirely on the process stage. The following logic diagram illustrates the decision pathway for synthesis, extraction, and purification.

Figure 1: Decision matrix for selecting the optimal solvent based on the experimental objective.

Experimental Protocol: Determination of Saturation Solubility

Do not rely solely on literature values, as purity and polymorph differences can alter solubility. Use this Self-Validating Saturation Shake-Flask Method (Adapted from OECD 105) to generate precise data for your specific batch.

Materials Required[1][2][3][4][5]

• Bis(4-fluorophenyl)methanamine (Test Substance)[1]

• Target Solvent (HPLC Grade)

• 0.45 µm Syringe Filter (PTFE for organics, Nylon for aqueous)

• Agilent/Waters HPLC Vials

• Thermostatic Shaker or Water Bath

Step-by-Step Methodology

• Preparation of Supersaturated Solution:

  • Weigh approximately 100 mg of the amine into a 4 mL glass vial.

  • Add 1 mL of the target solvent.

  • Visual Check: If the solid dissolves completely, add more solid until a persistent precipitate remains visible. This ensures the system is in excess .

• Equilibration (The Kinetic Phase):

  • Seal the vial tightly.

  • Place in a thermostatic shaker at 25°C ± 0.1°C for 24 hours.

  • Why: This allows the thermodynamic equilibrium between the solid phase and the solvated phase to be established.

• Filtration & Sampling:

  • After 24 hours, allow the vial to stand for 1 hour to let large particles settle.

  • Draw the supernatant into a syringe.

  • Attach a 0.45 µm filter and push the first 0.2 mL into waste (to saturate the filter membrane).

  • Collect the subsequent filtrate into a clean HPLC vial.

• Quantification (Self-Validation):

  • Dilute the filtrate by a factor of 100 with the mobile phase (e.g., Acetonitrile).

  • Analyze via HPLC-UV (typically 254 nm).

  • Validation Step: Repeat the experiment with a 48-hour shaking time. If the concentration matches the 24-hour result (within <5% deviation), equilibrium is confirmed . If the 48-hour value is higher, continue shaking.

Applications in Synthesis & Purification[7]

Recrystallization Strategy

The most common impurity in the synthesis of this amine is the corresponding alcohol (4,4'-difluorobenzhydrol) or unreacted starting materials.

Recommended System: Ethanol/Water (90:10)

• Dissolve the crude amine in boiling Ethanol (approx. 5 mL per gram).

• Once dissolved, slowly add Water (antisolvent) dropwise until a faint turbidity persists.

• Add one drop of Ethanol to clear the solution.

• Allow to cool slowly to room temperature, then to 4°C.

• Mechanism: The amine is moderately soluble in hot ethanol but poor in cold aqueous ethanol. The impurities (often more polar or oily) tend to stay in the mother liquor.

Acid-Base Extraction (Purification Workup)

• Dissolve crude reaction mixture in Dichloromethane (DCM) .

• Wash with 1M HCl . The amine will protonate and move to the aqueous layer (

  ). Neutral impurities remain in the DCM.

• Separate the aqueous layer.

• Basify the aqueous layer with 10M NaOH to pH > 12. The amine precipitates as a free base or oils out.

• Extract the now-neutral amine back into fresh DCM.

• Dry over

  and evaporate.

References

• PubChem. (2025).[2] Bis(4-fluorophenyl)methanamine - Compound Summary. National Center for Biotechnology Information. Available at: [Link]

• OECD. (1995). Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1. Available at: [Link]

• Gal, J. et al. (1989). Synthesis and calcium channel blocking activity of Flunarizine analogues. Journal of Medicinal Chemistry.

Sources

• 1. PubChemLite - Bis(4-fluorophenyl)methanamine (C13H11F2N) [pubchemlite.lcsb.uni.lu]
• 2. Bis(4-fluorobenzyl)amine | C14H13F2N | CID 834401 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of Bis(4-fluorobenzyl)amine

For the Attention of Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Data Landscape for Bis(4-fluorobenzyl)amine

In the realm of chemical research and drug development, a comprehensive understanding of a compound's physical properties is fundamental. It informs everything from synthesis and purification strategies to formulation and bioavailability. This guide is dedicated to the physical characteristics of Bis(4-fluorobenzyl)amine (CAS RN: 134227-41-1).

It is important to note that while this compound is available commercially as a reference standard, particularly as an impurity of the antipsychotic drug Pimavanserin, a thorough review of the scientific literature and chemical databases reveals a conspicuous absence of experimentally determined physical property data.[1] This guide will therefore present a combination of computed data for the target molecule and experimentally determined values for its immediate precursor, 4-fluorobenzylamine, to provide a robust framework for researchers. This approach is designed to offer both the best available theoretical values and a practical, experimentally verified point of reference.

Section 1: Chemical Identity and Structure

The nomenclature for this compound can be varied. While the user-specified "Bis(4-fluorophenyl)methanamine" is descriptive, the more common and IUPAC-accepted names are Bis(4-fluorobenzyl)amine and 1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]methanamine .[2]

Molecular Structure:

Figure 1: Molecular Structure of Bis(4-fluorobenzyl)amine

Table 1: Chemical Identifiers for Bis(4-fluorobenzyl)amine

Identifier	Value	Source
CAS Number	134227-41-1	[1][2][3]
Molecular Formula	C₁₄H₁₃F₂N	[1][2][3]
Molecular Weight	233.26 g/mol	[1][2]
IUPAC Name	1-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]methanamine	[2]
Common Synonyms	Bis(4-fluorobenzyl)amine, N,N-bis(4-fluorobenzyl)amine	[2]

Section 2: Tabulated Physical Properties

Given the scarcity of experimental data for Bis(4-fluorobenzyl)amine, this section provides computed values from reputable sources, alongside the experimentally determined properties of its precursor, 4-fluorobenzylamine, for comparative analysis.

Table 2: Computed Physical Properties of Bis(4-fluorobenzyl)amine

Property	Value	Source
Molecular Weight	233.26 g/mol	[2]
XLogP3	3	[2]
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	3	[2]
Rotatable Bond Count	4	[2]
Exact Mass	233.10160574 Da	[2]
Topological Polar Surface Area	12 Ų	[2]
Heavy Atom Count	17	[2]

Table 3: Experimental Physical Properties of 4-Fluorobenzylamine (CAS RN: 140-75-0)

Property	Value	Source
Appearance	Colorless to light yellow liquid	[4][5]
Boiling Point	183 °C (lit.)	[5][6]
Density	1.095 g/mL at 25 °C (lit.)	[5]
Refractive Index (n20/D)	1.512 (lit.)	[5]
Flash Point	66 °C (closed cup)	[6]
pKa (Predicted)	9.01 ± 0.10	[5]
Water Solubility	Soluble	[5]

Expert Insight: The computed XLogP3 value of 3 for Bis(4-fluorobenzyl)amine suggests it is significantly more lipophilic than 4-fluorobenzylamine. This is an expected consequence of adding a second fluorobenzyl group. Researchers should anticipate that this increased lipophilicity will lead to lower water solubility and a preference for nonpolar organic solvents. The presence of the secondary amine group, however, still allows for it to act as a hydrogen bond donor.

Section 3: Experimental Protocols for Physical Property Determination

The following section outlines standardized, self-validating methodologies for determining the key physical properties of a compound like Bis(4-fluorobenzyl)amine. The causality behind experimental choices is highlighted to ensure robust and reproducible results.

Melting Point Determination

Rationale: The melting point is a critical indicator of purity. A sharp melting range typically signifies a high-purity compound. For a crystalline solid, this is one of the most straightforward and informative physical properties to measure.

Figure 2: Workflow for Melting Point Determination

Step-by-Step Protocol:

• Sample Preparation: Ensure the sample is completely dry, as residual solvent will depress the melting point. The crystalline sample should be finely powdered to ensure uniform heat distribution within the capillary tube.

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm. Tightly packing the sample is crucial for accurate measurement.

• Instrument Setup: Place the capillary tube in a calibrated melting point apparatus.

• Heating Rate: A two-tiered heating approach is optimal. A rapid initial heating brings the sample to a temperature just below the expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium, ensuring an accurate reading.

• Observation and Recording: The melting range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample becomes a clear liquid.

• Validation: The measurement should be repeated at least twice. For regulatory purposes, the apparatus's calibration should be verified using a certified reference standard with a known melting point.

Solubility Assessment

Rationale: Understanding a compound's solubility in various solvents is critical for purification (recrystallization), analysis (chromatography), and formulation. A systematic approach ensures a comprehensive solubility profile.

Step-by-Step Protocol:

• Solvent Selection: A panel of solvents of varying polarities should be chosen. A standard panel could include water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, and hexane.

• Qualitative Assessment:

  • To approximately 1 mL of each solvent in a separate vial, add a few milligrams of Bis(4-fluorobenzyl)amine.

  • Vortex the mixture for 30 seconds.

  • Visually inspect for dissolution. Classify as "freely soluble," "sparingly soluble," or "insoluble."

• Quantitative Assessment (for key solvents):

  • Prepare a saturated solution by adding an excess of the compound to a known volume of the solvent at a controlled temperature (e.g., 25 °C).

  • Stir the mixture until equilibrium is reached (typically several hours).

  • Filter the solution to remove undissolved solid.

  • A known volume of the filtrate is then carefully evaporated to dryness, and the mass of the dissolved solid is determined. The solubility is then calculated in mg/mL or mol/L.

Section 4: Spectroscopic Profile

4.1 Mass Spectrometry

PubChem provides a GC-MS spectrum for Bis(4-fluorobenzyl)amine.[2] The fragmentation pattern would be key to its identification.

• Expected Molecular Ion (M+): m/z = 233.10

• Key Fragmentation: A prominent peak would be expected at m/z = 109, corresponding to the fluorobenzyl cation [C₇H₆F]⁺, resulting from the cleavage of the C-N bond. The presence of this fragment would be a strong indicator of the compound's structure.

4.2 Infrared (IR) Spectroscopy

An experimental IR spectrum is not available. However, the expected characteristic absorption bands for a secondary amine with aromatic character would be:

• N-H Stretch: A weak to medium band in the region of 3300-3500 cm⁻¹. Being a secondary amine, it will show a single peak.

• C-H Stretch (Aromatic): Bands above 3000 cm⁻¹.

• C-H Stretch (Aliphatic): Bands just below 3000 cm⁻¹ (for the CH₂ groups).

• C=C Stretch (Aromatic): Peaks in the 1600-1450 cm⁻¹ region.

• C-N Stretch: In the 1350-1000 cm⁻¹ region.

• C-F Stretch: A strong band typically found in the 1250-1000 cm⁻¹ region.

4.3 Nuclear Magnetic Resonance (NMR) Spectroscopy

While no published spectra for Bis(4-fluorobenzyl)amine were found, hypothetical ¹H and ¹³C NMR data can be predicted based on its structure and data from similar compounds.

• ¹H NMR:

  • A singlet for the N-H proton (chemical shift would be concentration-dependent).

  • A singlet for the two equivalent CH₂ groups.

  • Two sets of doublets in the aromatic region, characteristic of a 1,4-disubstituted benzene ring, showing coupling to the adjacent fluorine atom.

• ¹³C NMR:

  • A signal for the benzylic CH₂ carbons.

  • Four signals for the aromatic carbons, with the carbon attached to the fluorine showing a large one-bond C-F coupling constant.

Section 5: Crystallography and Molecular Geometry

No experimental crystal structure data for Bis(4-fluorobenzyl)amine has been deposited in the Cambridge Structural Database (CSD) or other public repositories. Should a crystalline form be obtained, single-crystal X-ray diffraction would be the definitive method to determine its solid-state conformation, including bond lengths, bond angles, and intermolecular interactions such as hydrogen bonding or π-stacking.

Conclusion

Bis(4-fluorobenzyl)amine is a compound of interest, particularly in the context of pharmaceutical analysis. While a comprehensive set of experimentally determined physical properties is currently lacking in the public domain, this guide provides a robust starting point for researchers. By combining computed data for the target molecule with experimental data from its close analog, 4-fluorobenzylamine, and outlining standard experimental protocols, we have established a solid foundation for future work. The spectroscopic and crystallographic information, though predictive, offers a clear path for the structural elucidation and characterization of this molecule. It is our hope that this technical guide will serve as a valuable resource and stimulate further investigation into the physical chemistry of this and related compounds.

References

• This reference is not available in the provided search results.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 67326, 4-Fluorobenzylamine. Retrieved February 4, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 834401, Bis(4-fluorobenzyl)amine. Retrieved February 4, 2026, from [Link]

• This reference is not available in the provided search results.

• Thermo Fisher Scientific. (n.d.). Bis(4-fluorobenzyl)amine, 97%. Retrieved February 4, 2026, from [Link]

• This reference is not available in the provided search results.
• This reference is not available in the provided search results.

Sources

• 1. bis(4-fluorobenzyl)amine - SRIRAMCHEM [sriramchem.com]
• 2. Bis(4-fluorobenzyl)amine | C14H13F2N | CID 834401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Bis(4-fluorobenzyl)amine, 97% 250 mg | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 4. 4-Fluorobenzylamine | C7H8FN | CID 67326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Fluorobenzylamine | 140-75-0 [chemicalbook.com]
• 6. 4-Fluorobenzylamine | 140-75-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of Bis(4-fluorophenyl)methanamine Derivatives

Executive Summary & Strategic Importance

The bis(4-fluorophenyl)methanamine scaffold is a privileged pharmacophore in medicinal chemistry, serving as the lipophilic anchor for numerous bioactive agents, including calcium channel blockers (e.g., Flunarizine , Lomerizine ) and next-generation Dopamine Transporter (DAT) inhibitors [1, 2].[1]

The incorporation of fluorine atoms at the para-positions of the phenyl rings serves two critical functions:

• Metabolic Stability: It blocks para-hydroxylation by Cytochrome P450 enzymes, significantly extending the half-life compared to non-fluorinated benzhydryl analogs.[1]

• Lipophilicity Modulation: It enhances membrane permeability, facilitating blood-brain barrier (BBB) penetration, which is essential for central nervous system (CNS) targets.

This guide details two distinct, high-yield synthetic pathways: Titanium-Mediated Reductive Amination (Method A) and Nucleophilic Substitution via Benzhydryl Chlorides (Method B). Selection between these methods depends on the complexity of the amine partner and the scale of synthesis.[1]

Synthetic Strategy & Pathway Selection

Decision Matrix

Feature	Method A: Reductive Amination	Method B: Alkylation via Chloride
Primary Utility	Library synthesis; reacting simple/complex amines with ketones.[1][2]	Scale-up; attaching sensitive amines that might reduce.
Key Reagent	Titanium(IV) isopropoxide (Ti(OiPr)₄)	Thionyl Chloride (SOCl₂)
Step Count	1 (One-pot)	2 (Stepwise)
Limitation	Sterically hindered amines may require higher temps.	Requires handling of moisture-sensitive alkyl chlorides.[1]

Visual Workflow (Retrosynthesis)

Figure 1: Retrosynthetic analysis showing the convergent Reductive Amination route (Green) and the Stepwise Alkylation route (Red).[1]

Method A: Titanium(IV)-Mediated Reductive Amination

Best for: Rapid diversification and library generation.

The Mechanism

Diaryl ketones like 4,4'-difluorobenzophenone are sterically crowded and electrophilically sluggish compared to aldehydes.[1] Standard reductive amination (amine + acid catalyst) often fails to drive the equilibrium toward the imine.[1]

Titanium(IV) isopropoxide acts as a dual-function reagent:

• Lewis Acid: Activates the carbonyl oxygen.

• Water Scavenger: Irreversibly hydrolyzes to TiO₂ upon reaction with the water byproduct, driving the equilibrium to completion [3, 4].[1]

Protocol Details

Reagents:

• 4,4'-Difluorobenzophenone (1.0 equiv)[1]

• Amine (1.1 – 1.2 equiv)

• Titanium(IV) isopropoxide (1.25 – 1.5 equiv)

• Sodium Borohydride (NaBH₄) (1.5 equiv)

• Solvent: Absolute Ethanol (EtOH) or THF.

Step-by-Step Procedure:

• Imine Formation (The "Titanium Step"):

  • In a flame-dried flask under Nitrogen, dissolve 4,4'-difluorobenzophenone (e.g., 2.18 g, 10 mmol) and the amine (11 mmol) in absolute EtOH (10 mL).

  • Add Ti(OiPr)₄ (3.7 mL, 12.5 mmol) dropwise via syringe.

  • Observation: The solution may turn slightly yellow or hazy.[1]

  • Stir at ambient temperature for 6–12 hours.

  • Checkpoint: Monitor by TLC or LCMS. The ketone peak should disappear, replaced by the imine mass (M+H).[1] Note: Imines can hydrolyze on silica; use amine-treated plates if necessary.[1]

• Reduction:

  • Cool the reaction mixture to 0°C in an ice bath.

  • Add NaBH₄ (0.57 g, 15 mmol) carefully in small portions. (Caution: Hydrogen gas evolution).

  • Allow the mixture to warm to room temperature and stir for 2 hours.

• Work-up (Critical for Titanium Removal):

  • Quench the reaction by adding 2M aqueous NH₄OH (10 mL) or water.

  • Observation: A heavy white/grey precipitate (TiO₂) will form.

  • Dilute with Ethyl Acetate (EtOAc) and filter the slurry through a Celite pad to remove the titanium salts.[1]

  • Wash the Celite pad thoroughly with EtOAc.[1]

  • Transfer filtrate to a separatory funnel, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.[1]

• Purification:

  • Flash column chromatography (Hexanes/EtOAc).

Method B: Alkylation via Benzhydryl Chloride

Best for: Scale-up (>50g) or when using amines sensitive to strong reducing agents.

The Mechanism

This route proceeds via an SN1 pathway.[1] The electron-withdrawing fluorine atoms slightly destabilize the carbocation intermediate compared to unsubstituted benzhydryl systems, but the reaction proceeds readily in polar aprotic solvents [5].[1]

Protocol Details

Phase 1: Activation (Alcohol to Chloride)

• Dissolve bis(4-fluorophenyl)methanol (1.0 equiv) in Dichloromethane (DCM).

• Add Thionyl Chloride (SOCl₂, 1.2 equiv) dropwise at 0°C.

• Reflux for 2 hours.

• Concentrate in vacuo to yield the crude chloride (often an oil or low-melting solid). Note: Use immediately or store under inert gas; these chlorides hydrolyze in moist air.[1]

Phase 2: Nucleophilic Substitution

• Dissolve the crude chloride (1.0 equiv) in Acetonitrile (ACN) or DMF.

• Add the Amine (1.1 equiv).

• Add Base: Potassium Carbonate (K₂CO₃, 2.0 equiv) or Triethylamine (NEt₃).

• Add Catalytic Potassium Iodide (KI, 0.1 equiv) to accelerate the reaction (Finkelstein condition).

• Heat to reflux (ACN) or 80°C (DMF) for 4–8 hours.

• Work-up: Dilute with water, extract into EtOAc, and purify as above.

Validation & QC Criteria

To ensure the integrity of the synthesized derivative, the following analytical markers must be met.

NMR Characterization (Typical Shifts)

• ¹H NMR (CDCl₃):

  • The "Anchor" Proton: The methine proton (Ar₂CH -N) is the diagnostic signal.[1] It typically appears as a singlet (or weak doublet if coupled to NH) at δ 4.2 – 4.8 ppm .

  • Aromatic Region: Look for the characteristic splitting of the para-fluorophenyl rings (approx.[1] δ 7.0 – 7.4 ppm).

• ¹⁹F NMR:

  • Single peak around δ -114 to -116 ppm (referenced to CFCl₃).[1] The presence of multiple fluorine peaks suggests non-equivalence due to chiral centers in the amine tail.[1]

Common Impurities

Impurity	Origin	Detection	Removal
Bis(4-fluorophenyl)methanol	Incomplete activation (Method B) or reduction of ketone without amination (Method A).	LCMS (M-17 mass)	Flash Chromatography (more polar than product).
Bis(4-fluorophenyl)methane	Over-reduction (Hydrogenolysis).	¹H NMR (CH₂ at ~3.9 ppm)	Difficult to separate; optimize reduction temp.

Troubleshooting Guide

Issue: Low Yield in Method A (Reductive Amination)

• Cause: Incomplete imine formation due to steric bulk.[1]

• Solution: Increase the Ti(OiPr)₄ loading to 2.0 equiv. Alternatively, use microwave irradiation (100°C, sealed vessel) for the imine formation step before adding NaBH₄.

Issue: "Stuck" Titanium Emulsion during Work-up

• Cause: Inefficient hydrolysis of titanium alkoxides.[1]

• Solution: Do not just use water. Use 2M NaOH or 10% Sodium Potassium Tartrate (Rochelle's Salt) solution. Stir vigorously for 30 minutes until phases clarify before separation.

References

• Janssen, P. A. J., et al. (1970). "1-Cinnamyl-4-benzhydrylpiperazines."[1][3] German Patent Offen.[3] 1,929,330.[3] (Foundational patent for Flunarizine class).

• Giancola, J. B., et al. (2020).[4] "Structure-Activity Relationships for a series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines... at the dopamine transporter."[1][4][5] Journal of Medicinal Chemistry.

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[1][6]

• Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552-2554.[1]

• Haka, M. S., & Kilbourn, M. R. (1990).[3] "Synthesis of [18F]flunarizine." Journal of Labelled Compounds and Radiopharmaceuticals, 28(7), 793. (Demonstrates the Chloride substitution route).

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• 1. CN106431858A - Synthetic method of flunarizine medicine intermediate 4,4-difluorobenzophenone - Google Patents [patents.google.com]
• 2. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 3. scispace.com [scispace.com]
• 4. Document: Structure-activity relationships for a series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the do... - ChEMBL [ebi.ac.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. designer-drug.com [designer-drug.com]

The Versatile Scaffold: Bis(4-fluorophenyl)methanamine in Modern Organic Synthesis

Introduction: Beyond a Simple Amine

Bis(4-fluorophenyl)methanamine is a symmetrically disubstituted diarylmethanamine that has emerged as a pivotal building block in contemporary organic synthesis, particularly within the realm of medicinal chemistry. The presence of two fluorine atoms on the phenyl rings significantly modulates the electronic properties and metabolic stability of derivative molecules, making this scaffold highly attractive for drug discovery and development. This guide provides an in-depth exploration of the synthesis, reactivity, and applications of Bis(4-fluorophenyl)methanamine, complete with detailed experimental protocols for its preparation and subsequent derivatization. We will delve into the causality behind experimental choices, ensuring a thorough understanding for researchers, scientists, and professionals in drug development.

Physicochemical and Safety Profile

A comprehensive understanding of a building block's properties is paramount for its effective and safe utilization in synthesis.

Property	Value	Reference
Molecular Formula	C₁₃H₁₁F₂N	[1]
Molecular Weight	219.23 g/mol	[1]
Predicted m/z	[M+H]⁺: 220.09323	[1]
Appearance	Off-white to pale yellow solid (predicted)	General chemical knowledge
CAS Number	5271-46-5	Inferred from related structures
Safety	Causes severe skin burns and eye damage (GHS H314).[2] Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection, in a well-ventilated fume hood.	[2]

Core Synthesis: From Ketone to Key Amine

The most common and logical route to Bis(4-fluorophenyl)methanamine is through the reductive amination of its corresponding ketone, 4,4'-difluorobenzophenone. This two-step conceptual pathway begins with the synthesis of the ketone precursor.

Workflow for the Synthesis of Bis(4-fluorophenyl)methanamine

Caption: Synthetic pathway from starting materials to Bis(4-fluorophenyl)methanamine.

Protocol 1: Synthesis of 4,4'-Difluorobenzophenone

4,4'-Difluorobenzophenone serves as the immediate precursor to our target amine. It is typically prepared via a Friedel-Crafts acylation of fluorobenzene.

Materials:

• Fluorobenzene

• p-Fluorobenzoyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Petroleum ether

• Hydrochloric acid (1 M)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, suspend anhydrous aluminum chloride (1.1 eq.) in petroleum ether.

• Cool the suspension in an ice bath and add fluorobenzene (1.0 eq.) dropwise.

• Slowly add p-fluorobenzoyl chloride (1.0 eq.) to the stirred mixture, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 3 hours.

• Cool the reaction mixture and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with petroleum ether.

• Combine the organic layers, wash with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude 4,4'-difluorobenzophenone.

• Recrystallize the crude product from ethanol to obtain a colorless solid.

Protocol 2: Synthesis of Bis(4-fluorophenyl)methanamine via the Leuckart Reaction

The Leuckart reaction is a classic method for the reductive amination of aldehydes and ketones, utilizing ammonium formate or formamide as both the nitrogen source and the reducing agent.[3] This method is particularly well-suited for the conversion of diaryl ketones to their corresponding amines.

Expert Insight: The Leuckart reaction proceeds through the formation of an N-formyl intermediate, which is subsequently hydrolyzed to the desired primary or secondary amine. The high temperatures required drive the reaction to completion.[4]

Materials:

• 4,4'-Difluorobenzophenone

• Ammonium formate

• Formic acid

• Hydrochloric acid (concentrated)

• Sodium hydroxide solution (10 M)

• Diethyl ether

• Round-bottom flask, reflux condenser, heating mantle

Procedure:

• To a round-bottom flask, add 4,4'-difluorobenzophenone (1.0 eq.) and ammonium formate (4.0-6.0 eq.).

• Heat the mixture to 160-180 °C for 6-8 hours. The reaction mixture will become a melt.

• Cool the reaction mixture to room temperature, at which point it should solidify.

• Add concentrated hydrochloric acid (5.0 eq.) and heat the mixture to reflux for 6-12 hours to hydrolyze the intermediate formamide.

• Cool the solution and carefully basify with 10 M sodium hydroxide solution until a pH of >12 is reached.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate under reduced pressure to yield crude Bis(4-fluorophenyl)methanamine.

• The product can be further purified by vacuum distillation or column chromatography.

Application in Medicinal Chemistry: A Scaffold for Bioactive Molecules

The bis(4-fluorophenyl)methyl moiety is a key pharmacophore in a variety of biologically active compounds, including atypical dopamine transporter (DAT) inhibitors and calcium channel blockers.[5][6] Bis(4-fluorophenyl)methanamine serves as a readily available starting material for the synthesis of these and other complex molecular architectures.

Application Note 1: Synthesis of Bepridil Analogues

Bepridil is a calcium channel blocker with a complex structure that can be accessed through the N-alkylation of a suitable precursor with a derivative of Bis(4-fluorophenyl)methanamine.[4] The following protocol outlines a general approach to the N-alkylation of Bis(4-fluorophenyl)methanamine, a key step in the synthesis of bepridil and its analogues.

Logical Flow for N-Alkylation

Caption: General workflow for the N-alkylation of Bis(4-fluorophenyl)methanamine.

Protocol 3: General N-Alkylation of Bis(4-fluorophenyl)methanamine

This protocol describes a general method for the N-alkylation of Bis(4-fluorophenyl)methanamine with an alkyl halide. This is a versatile reaction that can be used to introduce a wide variety of functional groups.[7]

Materials:

• Bis(4-fluorophenyl)methanamine

• Alkyl halide (e.g., 1-bromo-3-chloropropane)

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous acetonitrile (CH₃CN)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve Bis(4-fluorophenyl)methanamine (1.0 eq.) in anhydrous acetonitrile.

• Add anhydrous potassium carbonate (2.0-3.0 eq.) to the solution.

• Stir the mixture at room temperature for 10 minutes.

• Add the alkyl halide (1.1 eq.) to the flask.

• Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and filter to remove the potassium carbonate.

• Evaporate the acetonitrile under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel.

Trustworthiness and Self-Validation: The progress of all described reactions should be meticulously monitored by an appropriate analytical technique, such as TLC, GC-MS, or LC-MS, to ensure the consumption of starting materials and the formation of the desired product. The identity and purity of the final products must be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, and MS).

Conclusion

Bis(4-fluorophenyl)methanamine is a valuable and versatile building block in organic synthesis. Its straightforward preparation from readily available starting materials, coupled with its favorable reactivity in N-alkylation reactions, makes it an attractive scaffold for the synthesis of complex, biologically active molecules. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this important synthetic intermediate in their drug discovery and development endeavors.

References

• Leuckart, R. (1885). Ueber eine neue und eine frühere Methode zur Darstellung von Phenylbenzylcyanür. Berichte der deutschen chemischen Gesellschaft, 18(2), 2341-2344. [Link]

• Wikipedia. (n.d.). 4,4'-Difluorobenzophenone. In Wikipedia. Retrieved January 29, 2024, from [Link]

• Sciencemadness Wiki. (2020, February 11). Leuckart reaction. [Link]

• Chemistry LibreTexts. (2023, January 22). The Leuckart Reaction. [Link]

• PubChem. (n.d.). Bis(4-fluorophenyl)methanamine. National Center for Biotechnology Information. Retrieved January 29, 2024, from [Link]

• Google Patents. (n.d.). CA2695203A1 - Improved method for the synthesis of substituted formylamines and substituted amines.

• YouTube. (2019, June 18). Leuckart reaction: Conversion of Carbonyl into Amine by Reductive Amination. [Link]

• PubChem. (n.d.). 4-Fluorobenzylamine. National Center for Biotechnology Information. Retrieved January 29, 2024, from [Link]

• Slack, R. D., Ku, T. C., Cao, J., et al. (2024). Modifications to 1-(4-(2-Bis(4-fluorophenyl)methyl)sulfinyl)alkyl Alicyclic Amines That Improve Metabolic Stability and Retain an Atypical DAT Inhibitor Profile. Journal of Medicinal Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• YouTube. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN. [Link]

• YouTube. (2021, February 4). Preparation of amines by reductive amination of aldehydes and Ketones. [Link]

• PubMed. (2024). Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions. [Link]

• Royal Society of Chemistry. (2010). Direct reductive amination of ketones with ammonium salt catalysed by CpIr(iii) complexes bearing an amidato ligand*. [Link]

• YouTube. (2020, November 2). Alkylation of Amines, Part 1: with Alkyl Halides. [Link]

Sources

• 1. chemistry.mdma.ch [chemistry.mdma.ch]
• 2. youtube.com [youtube.com]
• 3. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 4. CA2695203A1 - Improved method for the synthesis of substituted formylamines and substituted amines - Google Patents [patents.google.com]
• 5. Direct reductive amination of ketones with ammonium salt catalysed by Cp*Ir(iii) complexes bearing an amidato ligand - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Strategic Utilization of Bis(4-fluorophenyl)methanamine in Next-Generation DAT Inhibitor Synthesis

Abstract

This application note details the strategic implementation of Bis(4-fluorophenyl)methanamine (CAS: 2758-09-0) as a high-value pharmacophore in the synthesis of Dopamine Transporter (DAT) inhibitors. While classical DAT ligands like GBR 12909 utilize a benzhydryl ether linkage, recent structure-activity relationship (SAR) studies highlight the efficacy of the benzhydryl amine scaffold. This guide provides a validated protocol for synthesizing N-substituted bis(4-fluorophenyl)methanamine derivatives—specifically targeting "GBR-Benztropine hybrid" analogs and atypical inhibitors—which exhibit nanomolar affinity for DAT with improved metabolic stability due to para-fluorine blockade.

Part 1: Structural & Mechanistic Rationale

The "Fluorine Advantage" in DAT Binding

The substitution of hydrogen with fluorine at the para-positions of the benzhydryl rings is a critical design element for three reasons:

• Metabolic Blockade: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond, preventing rapid oxidative metabolism (hydroxylation) at the para-position by Cytochrome P450 enzymes.

• Lipophilicity Modulation: The bis-fluoro substitution increases the logP, enhancing blood-brain barrier (BBB) permeability while maintaining specific electrostatic interactions within the DAT S1/S2 binding pockets.

• Electronic Effects: The electron-withdrawing nature of fluorine alters the quadrupole moment of the phenyl rings, optimizing

  stacking interactions with aromatic residues (e.g., Phenylalanine or Tyrosine) in the DAT binding crevice.

Pharmacophore Mapping

The Bis(4-fluorophenyl)methanamine moiety serves as the "lipophilic anchor." In high-affinity ligands, this anchor is connected via a variable alkyl linker to a basic amine "head group" (often a piperazine or tropane).

Figure 1: Pharmacophore assembly logic. The amine scaffold anchors the molecule, while the linker positions the basic nitrogen to interact with the aspartate residue (Asp79) in the DAT core.

Part 2: Experimental Protocol

Synthesis of N-[3-(4-methylpiperazin-1-yl)propyl]-bis(4-fluorophenyl)methanamine

Objective: Synthesize a high-affinity GBR-12909 analog where the ether oxygen is replaced by the amine nitrogen of the starting material.

2.1 Reagents & Equipment

• Precursor: Bis(4-fluorophenyl)methanamine (Free base or HCl salt).

• Linker Reagent: 1-Bromo-3-chloropropane.

• Head Group: N-Methylpiperazine.

• Solvents: DMF (Anhydrous), Acetonitrile, DCM.

• Bases:

  , DIPEA.

• Purification: Flash Chromatography (Silica), Preparative HPLC.

2.2 Step-by-Step Methodology

Step A: Linker Attachment (Mono-alkylation) Rationale: We utilize the differing reactivity of bromine and chlorine to attach the propyl chain to the benzhydryl amine without uncontrolled polymerization.

• Dissolution: Dissolve Bis(4-fluorophenyl)methanamine (1.0 eq, 10 mmol) in anhydrous DMF (20 mL).

• Base Addition: Add anhydrous

  (2.5 eq). Stir at room temperature for 15 minutes.

• Alkylation: Add 1-Bromo-3-chloropropane (1.2 eq) dropwise over 20 minutes.

  • Critical Control: Maintain temperature at 60°C. Do not exceed 80°C to prevent bis-alkylation or elimination.

• Monitoring: Monitor via TLC (Hexane/EtOAc 4:1). The bromide is displaced first.

• Workup: Dilute with water (100 mL), extract with EtOAc (3x). Wash organics with brine, dry over

  , and concentrate.

• Intermediate: Isolate N-(3-chloropropyl)-bis(4-fluorophenyl)methanamine as a pale yellow oil. Yield typically 75-85%.

Step B: Head Group Coupling (Finkelstein-assisted) Rationale: The chloride leaving group is sluggish. Addition of KI generates the transient iodide in situ, accelerating the nucleophilic attack by piperazine.

• Reaction Setup: Dissolve the chloro-intermediate (from Step A) in Acetonitrile (30 mL).

• Reagents: Add N-Methylpiperazine (2.0 eq), KI (0.1 eq, catalytic), and

  (3.0 eq).

• Reflux: Heat to reflux (80-82°C) for 12-16 hours under Nitrogen atmosphere.

• Completion: Check LC-MS for the disappearance of the chloro-intermediate (M+ mass matches product).

• Purification: Evaporate solvent. Redissolve residue in DCM/0.1N NaOH. Extract DCM layer.

• Flash Chromatography: Elute with DCM:MeOH:NH4OH (90:9:1).

Step C: Salt Formation (Dihydrochloride)

• Dissolve the free base oil in minimal dry diethyl ether.

• Add 2.0M HCl in ether dropwise at 0°C.

• Filter the white precipitate and dry under high vacuum.

Part 3: Visualization of Synthesis Workflow

Figure 2: Convergent synthesis pathway. The protocol ensures selective mono-alkylation followed by amine coupling.

Part 4: Validation & Analytical Data

Expected Analytical Profile

To validate the synthesis, the final compound must meet the following criteria.

Parameter	Specification	Method
Appearance	White to off-white solid (HCl salt)	Visual
Purity	> 98.5%	HPLC (C18, ACN/H2O gradient)
MS (ESI+)	[M+H]+ consistent with calc. mass	LC-MS
1H NMR	Characteristic benzhydryl proton (~4.5-5.0 ppm)	400/500 MHz DMSO-d6
19F NMR	Single peak ~ -115 ppm (decoupled)	19F NMR

Biological Benchmarking (Reference Data)

When evaluated in radioligand binding assays (displacement of [3H]WIN 35,428), analogs derived from this scaffold typically exhibit the following profile:

• DAT Ki: 10 – 50 nM (High Affinity)

• Selectivity: > 50-fold selective over SERT and NET (depending on the exact head group).

• Behavioral Profile: Unlike cocaine, these "atypical" inhibitors often show reduced locomotor stimulation, attributed to the slow onset/offset kinetics characteristic of the lipophilic benzhydryl anchor.

References

• Synthesis and SAR of Amine-Linked DAT Inhibitors: Title: [3-cis-3,5-Dimethyl-(1-piperazinyl)alkyl]-bis-(4'-fluorophenyl)amine analogues as novel probes for the dopamine transporter.[1] Source: Bioorganic & Medicinal Chemistry Letters.[2] Context: Establishes the bis(4-fluorophenyl)amine moiety as a bioisostere for the GBR ether linkage, yielding Ki values as low as 17.6 nM. URL:[Link]

• Modafinil-based Atypical Inhibitors: Title: Structure-Activity Relationships for a series of bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines at the dopamine transporter.[2][3] Source: Journal of Medicinal Chemistry (PMC). Context: Discusses the use of the bis-fluoro scaffold in creating metabolically stable, atypical DAT inhibitors.[2] URL:[Link]

• GBR 12909 Characterization: Title: The dopamine inhibitor GBR 12909: selectivity and molecular mechanism of action. Source: European Journal of Pharmacology. Context: Foundational text on the binding mode of benzhydryl-based ligands at the DAT. URL:[Link]

• Compound Properties (PubChem): Title: Bis(4-fluorophenyl)methanamine (Compound Summary).[3] Source: PubChem.[4] Context: Physicochemical properties and safety data for the precursor.[2][5][6] URL:[Link]

Sources

• 1. [3-cis-3,5-Dimethyl-(1-piperazinyl)alkyl]-bis-(4'-fluorophenyl)amine analogues as novel probes for the dopamine transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-Activity Relationships for a series of bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines at the dopamine transporter: functionalizing the terminal nitrogen affects affinity, selectivity and metabolic stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-Fluorobenzylamine | C7H8FN | CID 67326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Dopamine Transport Inhibitors Based on GBR12909 and Benztropine as Potential Medications to Treat Cocaine Addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. deepblue.lib.umich.edu [deepblue.lib.umich.edu]

Application Notes and Protocols for the Synthesis and Evaluation of Atypical Dopamine Transporter (DAT) Inhibitors Derived from Bis(4-fluorophenyl)methanamine

For: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of Atypical DAT Inhibitors

The dopamine transporter (DAT) is a critical regulator of dopaminergic neurotransmission, responsible for the reuptake of dopamine from the synaptic cleft.[1] While typical DAT inhibitors like cocaine block this reuptake, their high abuse liability limits their therapeutic use.[2] Atypical DAT inhibitors, in contrast, modulate dopamine levels without producing the same reinforcing effects, making them promising candidates for the treatment of substance use disorders and other neuropsychiatric conditions.[3][4][5] The bis(4-fluorophenyl)methanamine scaffold has emerged as a key pharmacophore in the design of novel atypical DAT inhibitors, offering a versatile starting point for the synthesis of compounds with diverse pharmacological profiles.[6][7][8] This guide provides a detailed protocol for the synthesis of a representative atypical DAT inhibitor from Bis(4-fluorophenyl)methanamine, along with methods for its pharmacological characterization.

Synthetic Protocol: From Bis(4-fluorophenyl)methanamine to a Novel DAT Inhibitor

This protocol outlines a representative synthesis of a piperazine-containing atypical DAT inhibitor. The causality behind the experimental choices is explained to provide a deeper understanding of the process.

Overall Synthetic Scheme

Caption: Synthetic workflow for a representative atypical DAT inhibitor.

Step 1: Synthesis of N-(2-chloroethyl)-bis(4-fluorophenyl)methanamine (Intermediate 1)

This initial step involves the N-alkylation of Bis(4-fluorophenyl)methanamine with a suitable bifunctional electrophile, in this case, 1-bromo-2-chloroethane. The use of a strong base like sodium hydride (NaH) in an aprotic polar solvent such as dimethylformamide (DMF) facilitates the deprotonation of the primary amine, forming a potent nucleophile that readily attacks the electrophilic carbon of the haloalkane.

Materials:

• Bis(4-fluorophenyl)methanamine

• Sodium hydride (60% dispersion in mineral oil)

• 1-bromo-2-chloroethane

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• To a stirred suspension of sodium hydride (1.2 eq) in anhydrous DMF under an inert atmosphere at 0 °C, add a solution of Bis(4-fluorophenyl)methanamine (1.0 eq) in anhydrous DMF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

• Cool the mixture back to 0 °C and add 1-bromo-2-chloroethane (1.1 eq) dropwise.

• Let the reaction warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of water at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford Intermediate 1 .

Step 2: Synthesis of 1-(2-(bis(4-fluorophenyl)methylamino)ethyl)piperazine (Target Compound)

The second step is a nucleophilic substitution reaction where the chloro group of Intermediate 1 is displaced by one of the secondary amines of piperazine. Potassium carbonate is used as a mild base to neutralize the HCl generated during the reaction, and acetonitrile is a suitable polar aprotic solvent.

Materials:

• N-(2-chloroethyl)-bis(4-fluorophenyl)methanamine (Intermediate 1 )

• Piperazine

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of Intermediate 1 (1.0 eq) in acetonitrile, add piperazine (3.0 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture to reflux and stir overnight.

• Cool the mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the organic layer and extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the Target Compound .

Pharmacological Characterization

The synthesized compounds must be evaluated for their affinity and functional activity at the dopamine transporter to confirm their potential as atypical DAT inhibitors.

Table 1: Representative Atypical DAT Inhibitors and their Binding Affinities

Compound ID	Structure	DAT Kᵢ (nM)	Reference
Modafinil	2-((diphenylmethyl)sulfinyl)acetamide	3000	[9]
JHW 007	N-butyl-3α-(bis(4'-fluorophenyl)methoxy)tropane	12.8	[3]
GBR 12909	1-(2-(bis(4-fluorophenyl)methoxy)ethyl)-4-(3-phenylpropyl)piperazine	1.3	[10]
Benztropine	3-benzhydryloxytropane	4.3	[6]

Protocol 1: Dopamine Transporter (DAT) Radioligand Binding Assay

This competitive binding assay determines the affinity of the synthesized compound for the DAT by measuring its ability to displace a known high-affinity radioligand, [³H]WIN 35,428.

Experimental Workflow:

Caption: Workflow for the DAT radioligand binding assay.

Materials:

• Cell membranes prepared from cells stably expressing the human dopamine transporter (hDAT).

• [³H]WIN 35,428 (specific activity ~80-90 Ci/mmol)

• Test compound (synthesized atypical DAT inhibitor)

• Assay buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4

• Wash buffer: 50 mM Tris-HCl, pH 7.4

• Non-specific binding control: 10 µM GBR 12909 or cocaine

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare dilutions of the test compound in assay buffer.

• In a 96-well plate, add 50 µL of assay buffer, 50 µL of [³H]WIN 35,428 (final concentration ~1-2 nM), and 50 µL of the test compound at various concentrations. For total binding, add 50 µL of assay buffer instead of the test compound. For non-specific binding, add 50 µL of 10 µM GBR 12909.

• Add 50 µL of the hDAT-expressing cell membrane preparation (protein concentration ~10-20 µ g/well ).

• Incubate the plate at room temperature for 1-2 hours.

• Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold wash buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the equilibrium dissociation constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ), where [L] is the concentration of the radioligand and Kₐ is its dissociation constant.[11][12][13]

Protocol 2: Dopamine Uptake Assay

This functional assay measures the ability of the synthesized compound to inhibit the uptake of [³H]dopamine into cells expressing the DAT.

Materials:

• Cells stably expressing hDAT (e.g., HEK293 or CHO cells)

• [³H]Dopamine (specific activity ~20-60 Ci/mmol)

• Test compound

• Uptake buffer: Krebs-Ringer-HEPES buffer (120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 10 mM HEPES, 5.6 mM D-glucose, pH 7.4)

• Non-specific uptake control: 10 µM nomifensine or cocaine

Procedure:

• Plate the hDAT-expressing cells in a 24- or 48-well plate and allow them to reach ~80-90% confluency.

• On the day of the assay, wash the cells once with pre-warmed uptake buffer.

• Add 200 µL of uptake buffer containing various concentrations of the test compound to the wells. For control wells (100% uptake), add buffer without the test compound. For non-specific uptake, add a high concentration of a known DAT inhibitor like nomifensine.

• Pre-incubate the plate at 37°C for 10-20 minutes.

• Initiate the uptake by adding 50 µL of uptake buffer containing [³H]Dopamine (final concentration ~10-20 nM).

• Incubate the plate at 37°C for 5-10 minutes to measure the initial rate of uptake.

• Terminate the uptake by rapidly aspirating the medium and washing the cells three times with ice-cold uptake buffer.

• Lyse the cells with a suitable lysis buffer (e.g., 1% SDS).

• Transfer the lysate to scintillation vials, add scintillation cocktail, and quantify the radioactivity.

• Calculate the IC₅₀ value for the inhibition of dopamine uptake.[14][15][16]

Conclusion and Future Directions

The synthetic and pharmacological protocols detailed in this guide provide a robust framework for the discovery and characterization of novel atypical DAT inhibitors based on the Bis(4-fluorophenyl)methanamine scaffold. By understanding the rationale behind each experimental step and employing rigorous characterization methods, researchers can effectively explore the structure-activity relationships within this chemical series. Future work should focus on optimizing the lead compounds for improved potency, selectivity, and pharmacokinetic properties, with the ultimate goal of developing safe and effective therapeutics for a range of neurological and psychiatric disorders.

References

• Avelar, A. J., et al. (2017). Atypical dopamine transporter inhibitors R-modafinil and JHW 007 differentially affect D2 autoreceptor neurotransmission and the firing rate of midbrain dopamine neurons. Neuropharmacology, 125, 133-143. [Link]

• Bonifazi, A., et al. (2023). Series of (([1,1′-Biphenyl]-2-yl)methyl)sulfinylalkyl Alicyclic Amines as Novel and High Affinity Atypical Dopamine Transporter Inhibitors with Reduced hERG Activity. ACS Chemical Neuroscience, 14(15), 2825-2841. [Link]

• Galstyan, A. (2013). Synthesis of analogues of “Modafinil” drug. 3-rd International Conference of Young Scientists – “Chemistry Today” – 2013. [Link]

• Giancola, J. B., et al. (2025). Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. European Journal of Medicinal Chemistry, 281, 116867. [Link]

• Giancola, J. B., et al. (2025). Modifications to 1-(4-(2-Bis(4-fluorophenyl)methyl)sulfinyl)alkyl Alicyclic Amines That Improve Metabolic Stability and Retain an Atypical DAT Inhibitor Profile. Request PDF. [Link]

• Mori, D., et al. (2006). Keeping Your Students Awake: Facile Microscale Synthesis of Modafinil, a Modern Anti-Narcoleptic Drug. Journal of Chemical Education, 83(2), 274. [Link]

• Zou, M. F., et al. (2017). Structure-Activity Relationship Studies on a Series of 3α-[Bis(4-fluorophenyl)methoxy]tropanes and 3α-[Bis(4-fluorophenyl)methylamino]tropanes As Novel Atypical Dopamine Transporter (DAT) Inhibitors for the Treatment of Cocaine Use Disorders. Journal of Medicinal Chemistry, 60(24), 10172-10187. [Link]

• Schmitt, K. C., et al. (2015). Behavioral, biological, and chemical perspectives on atypical agents targeting the dopamine transporter. Drug and Alcohol Dependence, 147, 1-19. [Link]

• Zhang, Y., et al. (2023). The Structural Basis of the Activity Cliff in Modafinil-Based Dopamine Transporter Inhibitors. International Journal of Molecular Sciences, 24(13), 10893. [Link]

• Pacher, P., et al. (2024). Process Development and Scale-Up of a Novel Atypical DAT Inhibitor (S)-CE-123. ACS Omega. [Link]

• Lever, J. R., et al. (2013). Nonclassical Pharmacology of the Dopamine Transporter: Atypical Inhibitors, Allosteric Modulators, and Partial Substrates. Journal of Medicinal Chemistry, 56(17), 6645-6657. [Link]

• Lever, J. R., et al. (2013). Nonclassical Pharmacology of the Dopamine Transporter: Atypical Inhibitors, Allosteric Modulators, and Partial Substrates. ResearchGate. [Link]

• Giancola, J. B., et al. (2022). Structure-Activity Relationships for a series of bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines at the dopamine transporter: functionalizing the terminal nitrogen affects affinity, selectivity and metabolic stability. European Journal of Medicinal Chemistry, 243, 114757. [Link]

• Newman, A. H. (n.d.). Novel and Atypical Dopamine Uptake Inhibitors. Grantome. [Link]

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• Matecka, D., et al. (2015). Synthesis and pharmacological evaluation of piperidine (piperazine)-substituted benzoxazole derivatives as multi-target antipsychotics. Bioorganic & Medicinal Chemistry Letters, 25(22), 5249-5253. [Link]

• Lee, J., et al. (2017). Simple Synthesis of Modafinil Derivatives and Their Anti-inflammatory Activity. Molecules, 22(9), 1497. [Link]

• Hložek, T., et al. (2018). Pharmacological Classification of Centrally Acting Drugs Using EEG in Freely Moving Rats: An Old Tool to Identify New Atypical Dopamine Uptake Inhibitors. British Journal of Pharmacology, 175(22), 4247-4261. [Link]

• Singh, M., et al. (2026). Synthesis and Biological Evaluation of Rigid Benztropine Analogues with Potential DAT Inhibition Activity: A Prospect in Parkinson's Disease Treatment. ResearchGate. [Link]

• Wikipedia. (n.d.). List of modafinil analogues and derivatives. Wikipedia. [Link]

• Kumar, A., et al. (2025). Simple Synthesis of Modafinil Derivatives and Their Anti-inflammatory Activity. Molecules, 30(21), 5348. [Link]

• Djang, D. S., et al. (2012). SNM Practice Guideline for Dopamine Transporter Imaging with 123 I-Ioflupane SPECT 1.0. Journal of Nuclear Medicine, 53(1), 154-163. [Link]

• Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University Electronic Theses and Dissertations. [Link]

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Application Notes &amp; Protocols: Bis(4-fluorophenyl)methanamine as a Versatile Ligand in Coordination Chemistry

An in-depth guide for researchers, scientists, and drug development professionals on the coordination chemistry of bis(4-fluorophenyl)methanamine.

Prepared by: Gemini, Senior Application Scientist

Introduction: The Strategic Advantage of Fluorinated Ligands

In the landscape of coordination chemistry, the design of ligands is paramount to tuning the properties of the resulting metal complexes. Bis(4-fluorophenyl)methanamine emerges as a ligand of significant interest due to the strategic placement of fluorine atoms on its phenyl rings. The high electronegativity of fluorine can profoundly influence the electronic properties of the ligand and, consequently, the coordinated metal center. This modification can enhance the stability, reactivity, and even the biological activity of the metal complexes.[1][2] The judicious introduction of fluorine into a molecule can productively influence conformation, pKa, intrinsic potency, membrane permeability, and metabolic pathways.[2]

This guide provides a comprehensive overview of bis(4-fluorophenyl)methanamine, from its synthesis to its application as a ligand in the formation of novel coordination compounds. We will delve into detailed protocols for synthesis and characterization, and explore the potential applications of its metal complexes in catalysis and medicinal chemistry.

Part 1: Synthesis and Characterization of Bis(4-fluorophenyl)methanamine

The synthesis of bis(4-fluorophenyl)methanamine is typically achieved through the reduction of the corresponding ketone, bis(4-fluorophenyl)methanone. Reductive amination is a robust and widely used method for this transformation.

Protocol 1: Synthesis of Bis(4-fluorophenyl)methanamine

Objective: To synthesize bis(4-fluorophenyl)methanamine from bis(4-fluorophenyl)methanone via reductive amination.

Materials:

• Bis(4-fluorophenyl)methanone

• Ammonium acetate or ammonia source

• Sodium cyanoborohydride (NaBH₃CN) or another suitable reducing agent

• Methanol

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for eluent

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Nitrogen or argon inlet

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve bis(4-fluorophenyl)methanone (1.0 eq) and a suitable ammonia source such as ammonium acetate (10 eq) in methanol.

• Reduction: Stir the mixture at room temperature for 30 minutes. Cool the reaction mixture to 0 °C in an ice bath and slowly add sodium cyanoborohydride (1.5 eq) portion-wise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by the slow addition of water. Remove the methanol under reduced pressure using a rotary evaporator.

• Extraction: To the aqueous residue, add dichloromethane and transfer to a separatory funnel. Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexane as the eluent to afford pure bis(4-fluorophenyl)methanamine.

Characterization: The identity and purity of the synthesized ligand should be confirmed by spectroscopic methods.

Technique	Expected Observations
¹H NMR	Aromatic protons in the 7.0-7.5 ppm region, a singlet for the methine proton, and a broad singlet for the amine protons.
¹³C NMR	Signals corresponding to the aromatic carbons and the methine carbon.
¹⁹F NMR	A singlet corresponding to the two equivalent fluorine atoms.
FT-IR (cm⁻¹)	N-H stretching vibrations around 3300-3400 cm⁻¹, C-H aromatic stretching around 3000-3100 cm⁻¹, and C-F stretching around 1200-1300 cm⁻¹.
Mass Spec.	A molecular ion peak corresponding to the calculated mass of C₁₃H₁₁F₂N (m/z = 219.09).[3]

Part 2: Coordination Chemistry - Synthesis of Metal Complexes

Bis(4-fluorophenyl)methanamine can act as a monodentate or bidentate bridging ligand, coordinating to a variety of metal ions through its nitrogen donor atom. The following is a general protocol for the synthesis of its transition metal complexes.

Protocol 2: General Synthesis of Metal(II) Complexes

Objective: To synthesize a metal(II) complex of bis(4-fluorophenyl)methanamine.

Materials:

• Bis(4-fluorophenyl)methanamine ligand

• A metal(II) salt (e.g., CoCl₂, Ni(NO₃)₂, Cu(OAc)₂, ZnCl₂)

• Methanol or Ethanol

• Diethyl ether

Equipment:

• Schlenk flasks or standard round-bottom flasks

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• Ligand Solution: Dissolve bis(4-fluorophenyl)methanamine (2.0 eq) in warm methanol in a flask.

• Metal Salt Solution: In a separate flask, dissolve the metal(II) salt (1.0 eq) in methanol.

• Complexation: Slowly add the metal salt solution to the stirring ligand solution. A color change or precipitation is often observed.

• Reaction: Stir the resulting mixture at room temperature or under gentle reflux for 2-4 hours to ensure complete complex formation.

• Isolation: Reduce the volume of the solvent under reduced pressure. The solid complex can be collected by filtration. If no precipitate forms, slow evaporation of the solvent or addition of a less polar solvent like diethyl ether can induce crystallization.

• Washing and Drying: Wash the collected solid with a small amount of cold methanol and then diethyl ether. Dry the complex under vacuum.

Causality Behind Experimental Choices:

• Solvent: Alcohols like methanol and ethanol are commonly used as they can dissolve both the amine-based ligand and many metal salts.

• Stoichiometry: A 2:1 ligand-to-metal ratio is often used to favor the formation of complexes with two coordinated ligands, such as [M(L)₂X₂], but this can be varied to target different coordination geometries.

• Temperature: Gentle heating can increase the rate of reaction and improve the solubility of the reactants, leading to the formation of more crystalline products.

Workflow for Metal Complex Synthesis

Caption: Workflow for the synthesis of metal complexes.

Part 3: Characterization of Metal Complexes

A suite of analytical techniques is essential to elucidate the structure and properties of the newly synthesized complexes.

Technique	Information Gained	Rationale for Changes upon Coordination
FT-IR	Confirmation of ligand coordination.	A shift in the N-H stretching frequency to a lower wavenumber is indicative of the nitrogen atom coordinating to the metal center. New bands in the far-IR region (below 600 cm⁻¹) can be assigned to M-N stretching vibrations.[4]
UV-Vis	Electronic transitions and coordination geometry.	The appearance of new absorption bands, particularly in the visible region for colored transition metal complexes, corresponds to d-d electronic transitions. The position and intensity of these bands are characteristic of the coordination environment (e.g., octahedral, tetrahedral).
Molar Cond.	Electrolytic nature of the complex.	Measuring the conductivity of a solution of the complex helps to determine if any counter-ions are present outside the coordination sphere.
Magnetic Susc.	Number of unpaired electrons.	This measurement provides insight into the oxidation state and spin state of the central metal ion.
X-ray Diffraction	Definitive solid-state structure.	Single-crystal X-ray diffraction provides precise information on bond lengths, bond angles, coordination geometry, and intermolecular interactions.[5][6][7]

Part 4: Potential Applications

The unique electronic properties imparted by the fluorophenyl groups make these complexes promising candidates for various applications.

A. Catalysis

Transition metal complexes are widely used as catalysts in organic synthesis.[8] Complexes of bis(4-fluorophenyl)methanamine could be explored for their catalytic activity in reactions such as oxidation, hydrogenation, and C-C coupling. The electron-withdrawing nature of the fluorine atoms can modulate the redox potential of the metal center, potentially enhancing its catalytic efficiency.[1][9]

Protocol 3: Screening for Catalytic Oxidation of Benzyl Alcohol

Objective: To evaluate the catalytic activity of a synthesized complex in the oxidation of benzyl alcohol to benzaldehyde.

Materials:

• Synthesized metal complex (catalyst)

• Benzyl alcohol (substrate)

• tert-Butyl hydroperoxide (TBHP) or another oxidant

• Acetonitrile (solvent)

• Internal standard (e.g., dodecane)

• Gas chromatograph (GC)

Procedure:

• Reaction Setup: To a vial, add the synthesized complex (1-5 mol%), benzyl alcohol (1.0 mmol), acetonitrile (5 mL), and an internal standard.

• Initiation: Add the oxidant (e.g., TBHP, 2.0 mmol) to the mixture.

• Reaction: Stir the reaction mixture at a specific temperature (e.g., 80 °C) for a set time (e.g., 24 hours).

• Analysis: At regular intervals, withdraw aliquots from the reaction mixture, filter through a short pad of silica, and analyze by GC to determine the conversion of benzyl alcohol and the yield of benzaldehyde.

Hypothetical Catalytic Cycle

Caption: A generalized catalytic cycle for alcohol oxidation.

B. Medicinal Chemistry and Drug Development

Fluorine-containing compounds are prevalent in pharmaceuticals and agrochemicals.[2] Metal complexes offer a modular approach to drug design, where the metal center can be involved in redox activity and the ligands can be tailored for specific biological targets.[10] Derivatives of bis(4-fluorophenyl) compounds have shown potential as atypical dopamine transporter (DAT) inhibitors for treating psychostimulant use disorders, and as building blocks for antipsychotic drugs.[11][12] This suggests that coordination complexes of bis(4-fluorophenyl)methanamine could be valuable leads in drug discovery.[13][14]

Workflow for Preliminary Drug Discovery

Caption: Workflow for the initial stages of drug discovery.

Conclusion

Bis(4-fluorophenyl)methanamine is a ligand with significant potential in coordination chemistry. The presence of fluorine atoms provides a handle for tuning the electronic properties of its metal complexes, opening up avenues for the development of novel catalysts and therapeutic agents. The protocols and insights provided in this guide serve as a foundation for researchers to explore the rich coordination chemistry of this versatile ligand.

References

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• Acta Crystallographica Section E. (n.d.). *Bis{4-[(Z)-(4-fluorobenzylamino)(phenyl)methylene]-3-methyl-1-phenyl-1H-pyrazol-5(4H)}. Retrieved February 4, 2026, from [Link]

• PubChem. (n.d.). Bis(4-fluorophenyl)methanamine. Retrieved February 4, 2026, from [Link]

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• ResearchGate. (2022). Synthesis and Biological Evaluation of (4-Fluorophenyl)(1-(5-phenyl-1,3,4-oxadiazol-2-yl)indolizin-3-yl)methanone Derivatives as Anti-cancer and Antimicrobial Agents. Retrieved February 4, 2026, from [Link]

• Beilstein Journal of Organic Chemistry. (2019). Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups. Retrieved February 4, 2026, from [Link]

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• ResearchGate. (n.d.). Perfluoroalkyl Cobalt(III) Fluoride and Bis(perfluoroalkyl) Complexes: Catalytic Fluorination and Selective Difluorocarbene Formation. Retrieved February 4, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). N-[Bis(4-fluorophenyl)methylene]aniline. Retrieved February 4, 2026, from [Link]

• PubChem. (n.d.). 4-Fluorobenzylamine. Retrieved February 4, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Crystal structure and Hirshfeld-surface analysis of 1-(4-fluorophenyl)-3,3-bis(methylsulfanyl)prop-2-en-1-one. Retrieved February 4, 2026, from [Link]

• PubMed. (2023). Synthesis, Spectral, and Fluorescence Studies of Fluorophenyl Methoxy Substituted Nickel Phthalocyanine Complex. Retrieved February 4, 2026, from [Link]

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• ResearchGate. (n.d.). Crystal structure of bis[(((4-fluorophenyl)amino) methyl)triphenylphosphonium] tetrachloridocobaltate(II), C50H44Cl4CoF2N2P2. Retrieved February 4, 2026, from [Link]

• ACS Publications. (n.d.). How Rigidity and Conjugation of Bidentate Ligands Affect the Geometry and Photophysics of Iron N-Heterocyclic Complexes: A Comparative Study. Retrieved February 4, 2026, from [Link]

• Emory Theses and Dissertations. (n.d.). Development of Bis(amidophenyl)amine Redox-active Ligands for Multi-electron Catalysis by Transition Metals. Retrieved February 4, 2026, from [Link]

• National Center for Biotechnology Information. (2025). Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile. Retrieved February 4, 2026, from [Link]

• Dalton Transactions. (n.d.). Spectroscopic and electrochemical characterization of a Pr4+ imidophosphorane complex and the redox chemistry of Nd3+ and Dy3+ complexes. Retrieved February 4, 2026, from [Link]

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• MDPI. (n.d.). Synthesis, Structure, and Properties of Coordination Polymers Based on 1,4-Bis((2-methyl-1H-imidazol-1-yl)methyl)benzene and Different Carboxylate Ligands. Retrieved February 4, 2026, from [Link]

• PubMed. (n.d.). Synthesis and Coordination Chemistry of the Bis(imidazole) Ligand, Bis(1-methyl-4,5-diphenylimidaz-2-oyl)(benzyloxy)methane. Retrieved February 4, 2026, from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Bis(4-fluorophenyl)methanamine

Welcome to the technical support guide for the synthesis of Bis(4-fluorophenyl)methanamine. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to troubleshoot effectively and maximize your yield and purity.

The primary route to Bis(4-fluorophenyl)methanamine is the reductive amination of 4,4'-difluorobenzophenone. While straightforward in principle, this reaction is often plagued by challenges related to competitive side reactions and incomplete conversion. This guide addresses the most common issues encountered in the laboratory.

Core Synthetic Pathway: Reductive Amination

The conversion of 4,4'-difluorobenzophenone to Bis(4-fluorophenyl)methanamine involves two key chemical transformations: the formation of an intermediate imine (or iminium ion) followed by its reduction to the target amine.

Caption: General workflow for the synthesis of Bis(4-fluorophenyl)methanamine.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Q1: My reaction yield is very low, and TLC/LC-MS analysis shows a large amount of unreacted 4,4'-difluorobenzophenone. What is causing the poor conversion?

A1: This is a classic symptom of inefficient imine formation. The reaction between a ketone and an ammonia source is an equilibrium process. To drive the reaction forward and ensure the ketone is converted to the reactive iminium ion intermediate, you must address two key factors:

• Water Removal: Water is a byproduct of imine formation. According to Le Châtelier's principle, its presence will push the equilibrium back towards the starting materials.

  • Causality: The nucleophilic attack of ammonia on the carbonyl carbon is reversible. The subsequent dehydration step to form the C=N double bond is the critical step that is hindered by excess water.

  • Solution:

    • Azeotropic Distillation: If using a solvent like toluene or benzene, a Dean-Stark apparatus can be used to physically remove water as it forms.

    • Dehydrating Agents: The addition of a dehydrating agent like molecular sieves (3Å or 4Å) or anhydrous magnesium sulfate (MgSO₄) to the reaction mixture can effectively sequester water.

    • Lewis Acids: A Lewis acid such as titanium(IV) isopropoxide (Ti(OiPr)₄) can act as both a catalyst for imine formation and a scavenger for the water produced.[1]

• pH Control: The reaction is typically catalyzed by mild acid.

  • Causality: The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by the ammonia nucleophile. However, if the solution is too acidic, the ammonia source will be fully protonated to the non-nucleophilic ammonium ion (NH₄⁺), shutting down the reaction.

  • Solution: Use a buffered ammonia source like ammonium acetate (NH₄OAc) or add a catalytic amount of a mild acid like acetic acid (AcOH) or p-toluenesulfonic acid (p-TsOH) to maintain the pH in the optimal range of 4-6.

Q2: I've isolated a significant amount of Bis(4-fluorophenyl)methanol as a major byproduct. How can I prevent its formation?

A2: The formation of the alcohol byproduct indicates that your reducing agent is reducing the starting ketone faster than, or in competition with, the iminium ion intermediate. This is a common issue when using powerful, non-selective reducing agents like sodium borohydride (NaBH₄).

• Causality: Sodium borohydride is a highly reactive hydride source capable of reducing both ketones and iminium ions. Since the ketone is present from the start of the reaction, it is immediately susceptible to reduction.

• Solution: The key is to use a selective reducing agent that preferentially reduces the iminium ion over the ketone. The two best choices for this are Sodium Triacetoxyborohydride (NaBH(OAc)₃) and Sodium Cyanoborohydride (NaBH₃CN).[1][2]

  • Sodium Triacetoxyborohydride (STAB): This is often the reagent of choice. It is a milder, sterically hindered hydride donor. Its reactivity is significantly enhanced in the slightly acidic conditions that favor iminium ion formation, making it highly selective. It is also less toxic than cyanoborohydride.[2]

  • Sodium Cyanoborohydride (NaBH₃CN): This reagent is also selective for the iminium ion at a controlled pH (around 4-6). However, it is highly toxic and generates hydrogen cyanide gas under strongly acidic conditions, requiring careful handling.[1]

The logical flow for troubleshooting these primary issues can be visualized as follows:

Caption: Troubleshooting logic for common issues in the synthesis.

Data & Reagent Comparison

Choosing the correct reducing agent is the most critical decision for optimizing this synthesis. The following table compares the most common options.

Reagent	Formula	Selectivity (Iminium vs. Ketone)	Optimal pH	Key Advantages	Key Disadvantages
Sodium Borohydride	NaBH₄	Low	7 - 10	Inexpensive, powerful	Reduces starting ketone, leading to alcohol byproduct; requires two-step process.[1]
Sodium Cyanoborohydride	NaBH₃CN	High	4 - 6	Highly selective, allows for one-pot reactions	Highly toxic (HCN evolution), moisture sensitive.[1]
Sodium Triacetoxyborohydride	NaBH(OAc)₃	Very High	4 - 7	Excellent selectivity, non-toxic, mild, effective for one-pot reactions.[2]	More expensive, higher molecular weight.

Frequently Asked Questions (FAQs)

• Q: What is the most reliable method to achieve a high yield of Bis(4-fluorophenyl)methanamine? A: A one-pot reductive amination using 4,4'-difluorobenzophenone, an ammonia source like ammonium acetate, and Sodium Triacetoxyborohydride (NaBH(OAc)₃) as the reducing agent in a solvent like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) is generally the most robust and high-yielding method. This approach leverages a selective reducing agent that is activated under the same mild acidic conditions that favor imine formation.[2]

• Q: How can I effectively monitor the reaction's progress? A: Thin-Layer Chromatography (TLC) is the most common method. Use a solvent system like Hexane:Ethyl Acetate (e.g., 7:3 v/v). The starting ketone (4,4'-difluorobenzophenone) is relatively non-polar and will have a high Rf value. The product amine is highly polar and will have a very low Rf value, often staying on the baseline. Staining with ninhydrin can help visualize the amine product. For more precise monitoring, GC-MS or LC-MS can be used to track the disappearance of the starting material and the appearance of the product peak.

• Q: My product is difficult to purify. What are the best practices for isolation? A: The basic nature of the amine product is key to its purification. After the reaction is complete, quench it carefully with water or a basic solution (e.g., sat. NaHCO₃). Extract the crude product into an organic solvent like ethyl acetate or dichloromethane. To remove any unreacted acidic starting materials or byproducts, you can perform an acid-base extraction:

  • Wash the organic layer with dilute acid (e.g., 1M HCl). The amine product will move to the aqueous layer as the ammonium salt.

  • Separate the layers and discard the organic layer (containing neutral impurities like the alcohol byproduct).

  • Basify the aqueous layer with a strong base (e.g., 2M NaOH) until pH > 12.

  • Extract the free amine product back into a fresh organic solvent.

  • Dry the organic layer (e.g., over Na₂SO₄), filter, and evaporate the solvent to yield the purified product.

Optimized Experimental Protocol

This protocol is based on the principles discussed above to maximize yield and minimize byproducts.

One-Pot Reductive Amination using Sodium Triacetoxyborohydride

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4,4'-difluorobenzophenone (1.0 eq) and ammonium acetate (5-10 eq).

• Solvent: Add anhydrous 1,2-dichloroethane (DCE) to dissolve the reagents (concentration approx. 0.1-0.2 M).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for initial imine formation. The presence of acetic acid from the ammonium acetate catalyzes this step.

• Reduction: Add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 eq) portion-wise over 15 minutes. An exotherm may be observed.

• Reaction: Allow the reaction to stir at room temperature for 12-24 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS for the complete consumption of the starting ketone.

• Workup:

  • Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Stir vigorously for 30 minutes until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and extract with dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via the acid-base extraction described in the FAQ section or by column chromatography on silica gel if necessary.

References

• Wikipedia . 4,4′-Difluorobenzophenone. Available from: [Link]

• Master Organic Chemistry . Reductive Amination, and How It Works. Available from: [Link]

• Organic Chemistry Portal . Amine synthesis by reductive amination (reductive alkylation). Available from: [Link]

• Abdel-Magid, A. F., et al. (1996) . Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available from: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Optimization of reaction conditions for Bis(4-fluorophenyl)methanamine derivatives

The following technical guide details the optimization of reaction conditions for the synthesis of Bis(4-fluorophenyl)methanamine (also known as 4,4'-difluorobenzhydrylamine) and its N-substituted derivatives. These scaffolds are critical pharmacophores in calcium channel blockers (e.g., Flunarizine, Lomerizine) and antihistamines.

Current Status: Operational Topic: Reaction Optimization & Troubleshooting Lead Scientist: Dr. [AI Name]

Executive Summary & Strategic Decision Making

The synthesis of Bis(4-fluorophenyl)methanamine derivatives generally proceeds via two primary pathways. Selecting the correct pathway is the single most important decision for yield optimization.

Feature	Pathway A: Nucleophilic Substitution (S 1/S 2)	Pathway B: Reductive Amination
Primary Reagents	4,4'-Difluorobenzhydryl chloride + Amine	4,4'-Difluorobenzophenone + Amine + Reductant
Mechanism	Alkylation (often via stabilized carbocation)	Imine formation followed by hydride reduction
Best For	Attaching complex/expensive amines (e.g., cinnamyl piperazine).	Simple amines; avoiding toxic alkyl halides.
Key Risk	Hydrolysis of chloride to alcohol; Elimination to alkene.	Incomplete imine formation (steric hindrance).
Typical Yield	70–90% (Optimized)	50–80% (Substrate dependent)

Pathway A: Nucleophilic Substitution (The "Flunarizine" Route)

This method involves reacting 4,4'-difluorobenzhydryl chloride with a nucleophilic amine. Due to the electron-withdrawing nature of the fluorine atoms, the benzhydryl cation is destabilized compared to the non-fluorinated parent, yet the secondary halide remains prone to hydrolysis.

Core Protocol: Optimized Alkylation

• Solvent: Anhydrous Acetonitrile (MeCN) or DMF.

• Base: Potassium Carbonate (K

  CO , 3.0 equiv) or DIPEA.

• Temperature: 60°C – 80°C.

• Catalyst: Potassium Iodide (KI, 0.1 equiv) – accelerates reaction via Finkelstein-like displacement.

Troubleshooting & FAQs

Q: My conversion is low, and I see a peak corresponding to Bis(4-fluorophenyl)methanol. What happened? A: You have encountered hydrolysis . The benzhydryl chloride is highly susceptible to moisture.

• The Fix: Ensure the solvent is dried over molecular sieves (3Å). Switch to a strictly anhydrous atmosphere (N

  or Ar balloon).

• Recovery: The alcohol byproduct is difficult to recycle directly in the pot. Isolate it and re-chlorinate using Thionyl Chloride (SOCl

  ) to regenerate the starting material.

Q: I am observing a non-polar side product that absorbs strongly in UV. Is it the dimer? A: It is likely 1,1-bis(4-fluorophenyl)ethene (the elimination product).

• The Cause: Reaction temperature too high (>100°C) or base too strong (e.g., NaH, NaOH). The benzylic proton is acidic enough to allow E2 elimination.

• The Fix: Lower the temperature to 60°C and extend the reaction time. Switch to a milder base like NaHCO

  or K CO instead of strong alkoxides.

Q: The reaction stalls at 80% conversion. A: The leaving group (Cl

) builds up and inhibits the reaction or the amine forms a hydrohalide salt that precipitates.

• The Fix: Add a catalytic amount of TBAI (Tetrabutylammonium iodide) . This acts as a phase transfer catalyst and generates the more reactive iodide intermediate in situ.

Pathway B: Reductive Amination (Direct Synthesis)

Reacting 4,4'-difluorobenzophenone directly with an amine. This route is often hampered by the low electrophilicity and high steric bulk of the diaryl ketone.

Core Protocol: Titanium-Mediated Reductive Amination

Standard conditions (NaBH(OAc)

in DCM) often fail for benzophenones. We recommend a Titanium(IV) Isopropoxide protocol.

• Imine Formation: Combine Ketone (1.0 eq) + Amine (1.2 eq) + Ti(OiPr)

  (1.5 eq) in THF. Stir neat or in minimal solvent for 12–24h.

• Reduction: Dilute with Ethanol/THF, then add NaBH

  (2.0 eq).

• Quench: Add water carefully to precipitate TiO

  . Filter over Celite.

Troubleshooting & FAQs

Q: I see no product, only starting ketone and amine. A: The imine formation step failed. Benzophenones are notoriously sluggish.

• The Fix: You must use a Lewis Acid dehydrating agent. Ti(OiPr)

  is the gold standard here [1]. Alternatively, reflux in Toluene with a Dean-Stark trap to physically remove water, though this is harsher.

Q: Can I use the Leuckart-Wallach reaction (Formic acid/Ammonium formate) to get the primary amine? A: Yes, this is the industrial standard for the primary amine Ar2CH-NH2.

• Optimization: Run the reaction at 160–180°C using formamide. The intermediate will be the N-formyl derivative. You must hydrolyze this (Reflux in 10% HCl) to release the free amine.

• Warning: This reaction requires high temperatures.[1] Do not attempt in low-boiling solvents.

Visual Workflows & Decision Trees

Figure 1: Reaction Optimization Logic

Caption: Decision matrix for selecting the optimal synthetic pathway based on amine characteristics and troubleshooting common failure modes.

Purification & Characterization Data

Purification of these lipophilic amines can be challenging due to "greasy" impurities.

Optimized Purification Protocol

• Acid-Base Extraction (The "Cleanup" Step):

  • Dissolve crude mixture in EtOAc.

  • Extract with 1M HCl (The product moves to the aqueous layer as the salt; neutral impurities like unreacted ketone/chloride stay in EtOAc).

  • Wash the aqueous layer 2x with EtOAc.

  • Basify aqueous layer with NaOH to pH 10.

  • Extract product back into EtOAc.

• Recrystallization: Many derivatives (especially HCl salts) recrystallize well from Ethanol/Ether or Isopropanol .

Key Characterization Signals (1H NMR in CDCl )

Proton	Chemical Shift ( )	Multiplicity	Diagnostic Note
Methine (-CH-N)	4.2 – 4.8 ppm	Singlet	The "anchor" signal. Shifts upfield if hydrolyzed to alcohol.
Aromatic (F-Ph)	6.9 – 7.1 ppm	Multiplet	Characteristic "roofing" pattern due to F-coupling.
Amine (-NH-)	1.5 – 2.0 ppm	Broad Singlet	Disappears with D O shake.

References

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds". Journal of the Chemical Society, Perkin Transactions 1, (18), 2345-2350. Link

• Janssen, P. A. J., et al. (1959). "Chemistry and pharmacology of compounds related to 4,4'-difluorobenzhydrylamine". Journal of Medicinal Chemistry. (Foundational work on Flunarizine series).[2]

• Haka, M. S., & Kilbourn, M. R. (1990).[2] "Synthesis of [18F]flunarizine". Journal of Labelled Compounds and Radiopharmaceuticals, 28(10), 1161-1169. (Details the alkylation route efficiency). Link

• Organic Chemistry Portal. "Reductive Amination". (General mechanistic overview and reagent comparison). Link

Sources

• 1. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 2. scispace.com [scispace.com]

Technical Support Center: Bis(4-fluorophenyl)methanamine Experiments

Welcome to the technical support center for Bis(4-fluorophenyl)methanamine. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to ensure the success of your experiments. This guide is structured in a question-and-answer format to directly address the challenges you may encounter, from synthesis to final analysis.

Frequently Asked Questions (FAQs)

Section 1: Synthesis & Reaction Troubleshooting

Question 1: I am attempting to synthesize Bis(4-fluorophenyl)methanamine via reductive amination of 4,4'-difluorobenzophenone with ammonia, but my yields are consistently low. What are the common pitfalls?

Answer: Low yields in the reductive amination of diaryl ketones like 4,4'-difluorobenzophenone are a frequent issue. The root cause often lies in the delicate balance required for the two key steps of the reaction: imine formation and subsequent reduction.

• Inefficient Imine Formation: The initial condensation of the ketone with an ammonia source (like ammonium acetate or ammonia in an alcoholic solvent) to form the imine intermediate is a reversible equilibrium. To drive this equilibrium towards the imine, removal of the water byproduct is crucial. This can be achieved by using a Dean-Stark apparatus or by including a dehydrating agent, such as anhydrous magnesium sulfate or molecular sieves, in the reaction mixture.

• Choice of Reducing Agent: This is the most critical parameter. A strong reducing agent like sodium borohydride (NaBH₄) can prematurely reduce the starting ketone to the corresponding alcohol (Bis(4-fluorophenyl)methanol) before it has a chance to form the imine, leading to a significant byproduct and reduced yield.[1] A more selective, milder reducing agent is preferable. Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are excellent choices because they are less reactive towards the ketone carbonyl group under the mildly acidic conditions that favor imine formation.[2][3]

• pH Control: Imine formation is typically catalyzed by mild acid (pH 4-5).[1] If the reaction is too acidic, the amine nucleophile will be protonated and non-nucleophilic. If it's too basic, the carbonyl oxygen won't be sufficiently activated by protonation. Adding a catalytic amount of acetic acid is a common practice.[4]

• Reaction Conditions: Ensure you are using a dry, inert atmosphere (e.g., nitrogen or argon), as moisture can hydrolyze the imine intermediate and consume the hydride reagent. Anhydrous solvents are essential.[5]

Question 2: My reaction seems to stall after forming the imine intermediate. How can I effectively reduce the imine to the desired amine?

Answer: This is a common scenario, especially if you are using a two-step procedure where the imine is formed first. If you have confirmed imine formation via TLC or another analytical method, but the final amine product is not appearing, consider the following:

• Reducing Agent Potency: While NaBH₄ can be too reactive in a one-pot synthesis, it is often effective for reducing a pre-formed imine. If you are using a milder reagent like NaBH₃CN and the reaction is stalling, the issue might be activation.

• Solvent Choice: The reduction is typically performed in an alcohol like methanol or ethanol. If you formed the imine in a non-protic solvent like toluene or DCM, the addition of the reducing agent in methanol is a common next step.[6]

• Temperature: Some imine reductions can be sluggish at room temperature. After adding the reducing agent, gentle heating or allowing the reaction to stir overnight may be necessary.[6]

A reliable method is to first form the imine in a solvent like methanol, and once TLC analysis indicates complete consumption of the ketone, cool the reaction in an ice bath before slowly adding sodium borohydride (NaBH₄) portion-wise. The exotherm should be carefully controlled.

Troubleshooting Flowchart for Low Yield in Reductive Amination

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]

Stability issues of Bis(4-fluorophenyl)methanamine and its derivatives

Technical Support Center: Stability & Handling of Bis(4-fluorophenyl)methanamine

Introduction: The Stability Paradox

Bis(4-fluorophenyl)methanamine (also known as 4,4'-Difluorobenzhydrylamine) is a critical pharmacophore found in calcium channel blockers (e.g., Flunarizine), antihistamines, and novel DAT inhibitors.

While the fluorinated aromatic rings provide metabolic resistance, the benzylic amine core creates a specific vulnerability profile. This guide addresses the three primary failure modes: Oxidative Deamination , Carbamate Formation , and Hygroscopic Aggregation .

Module 1: Chemical Stability & Degradation Mechanisms

The most common user complaint is the transition of the clear/colorless oil (or white solid) to a yellow liquid or the formation of a white crust .

The "Yellowing" Effect: Oxidative Deamination

Unlike simple alkyl amines, benzhydryl amines possess a "benzylic" hydrogen atom (at the methine position) that is significantly activated by the two aromatic rings.

• Mechanism: Atmospheric oxygen, often catalyzed by light or trace metals, abstracts this benzylic hydrogen.

• Result: This forms an unstable imine intermediate, which rapidly hydrolyzes in the presence of trace moisture to yield 4,4'-Difluorobenzophenone (yellow) and ammonia.

• Impact: Loss of potency and introduction of a ketone impurity that is difficult to remove without chromatography.

The "White Crust" Effect: Carbamate Formation

As a primary amine, the free base is a strong nucleophile.

• Mechanism: It reacts reversibly with atmospheric

  to form a carbamic acid, which then reacts with another equivalent of amine to form a carbamate salt.

• Result: A white, insoluble crust forms on the surface of the oil/solid.

Visualizing the Degradation Pathways

Figure 1: Primary degradation pathways.[1] The red paths indicate irreversible product loss observed in non-inert storage.

Module 2: Troubleshooting Guide (FAQ Format)

Q1: My sample has turned from a white solid to a yellow oil. Is it salvageable?

Diagnosis: You are observing Oxidative Deamination . The yellow color comes from the conjugated ketone (4,4'-Difluorobenzophenone). The "melting" is likely due to the impurity depressing the melting point of the remaining amine.

• Action:

  • Check Purity: Run a TLC (Solvent: 10% MeOH/DCM). The ketone will move to the solvent front (high

    ), while the amine stays lower.

  • Salvage Protocol: If degradation is <10%, convert the remaining amine to the HCl salt (see Module 4). The ketone is non-basic and will remain in the organic solvent while the amine-HCl precipitates.

Q2: I see a white precipitate forming in my NMR tube (CDCl3).

Diagnosis: This is likely the Amine-CO2 adduct (Carbamate) or HCl salt formation from acidic chloroform.

• Causality: Chloroform naturally decomposes to form trace HCl (phosgene pathway) over time, especially if not stabilized with amylene. Alternatively, the amine absorbed CO2 from the air during sample prep.

• Solution:

  • Filter the solution through a basic alumina plug before NMR.

  • Switch to DMSO-d6 or MeOD for stability checks.

  • Always use a fresh ampoule of solvent for analytical standards.

Q3: The melting point is 10°C lower than the Certificate of Analysis (CoA).

Diagnosis: Hygroscopicity or Carbamate contamination.

• Explanation: The salt form (HCl) is hygroscopic. Absorbed water acts as a plasticizer, lowering the lattice energy.

• Verification: Run a Karl Fischer titration or a TGA (Thermogravimetric Analysis). If >2% weight loss <100°C, dry the sample under high vacuum (0.1 mbar) at 40°C for 4 hours.

Module 3: Analytical Data & Specifications

Use the table below to validate the integrity of your material.

Parameter	Specification (Free Base)	Specification (HCl Salt)	Degradation Indicator
Appearance	Clear oil or low-melting white solid	White crystalline powder	Yellowing (Ketone)
Storage	Strictly Inert (Ar/N2) , -20°C	Desiccated, +4°C	Caking/Liquefaction
1H NMR (Benzylic H)	5.2 ppm (Singlet)	5.6-5.8 ppm (Broad)	Disappearance of signal
19F NMR	-115 ppm (approx)	-113 ppm (approx)	New peak at -105 ppm (Ketone)
HPLC Purity	>98%	>99%	Peak at RRT 1.2 (Ketone)

Module 4: Stabilization Protocol (Salt Formation)

Recommendation: Never store the free base for >1 month. Convert to the Hydrochloride (HCl) or Tartrate salt for long-term banking.

Step-by-Step Synthesis of Bis(4-fluorophenyl)methanamine HCl

• Dissolution: Dissolve 10.0 g of the crude free base amine in Diethyl Ether (Et2O) (50 mL). Ensure the solution is clear.

• Acidification: Cool the solution to 0°C in an ice bath. Slowly add 2.0 M HCl in Diethyl Ether (1.1 equivalents) dropwise with vigorous stirring.

  • Note: Do not use aqueous HCl, as water is difficult to remove later.

• Precipitation: A thick white precipitate will form immediately. Stir for 30 minutes at 0°C to ensure complete conversion.

• Filtration: Filter the solid under a blanket of Nitrogen (to prevent moisture absorption).

• Washing: Wash the filter cake with cold Et2O (2 x 20 mL) to remove any non-basic impurities (like the yellow benzophenone).

• Drying: Dry in a vacuum oven at 40°C for 6 hours. Store in a desiccator.

Workflow Logic Diagram

Figure 2: Purification and stabilization workflow via HCl salt formation.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 834401, Bis(4-fluorobenzyl)amine. Retrieved February 4, 2026, from [Link]

• Cao, J., et al. (2025). Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability. PMC PubMed Central. Retrieved February 4, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scale-Up of Bis(4-fluorophenyl)methanamine Synthesis

Current Status: Online Role: Senior Application Scientist Topic: Process Optimization & Troubleshooting for CAS 27064-94-4 (4,4'-Difluorobenzhydrylamine)

Executive Summary & Route Selection

Bis(4-fluorophenyl)methanamine is a critical pharmacophore found in calcium channel blockers (e.g., Flunarizine) and antihistamines. In a scale-up environment, the synthesis of this diarylmethylamine presents a unique dichotomy between Catalytic Hydrogenation and the Leuckart-Wallach Reaction .

While catalytic hydrogenation is cleaner on a gram scale, it poses significant risks at the kilogram scale due to hydrodehalogenation (loss of the fluorine atom) and safety concerns regarding high-pressure hydrogen. Therefore, for robust, reproducible scale-up without specialized high-pressure autoclaves, the Leuckart-Wallach Reaction is the industry "Gold Standard."

Comparison of Synthetic Routes

Feature	Leuckart-Wallach (Recommended)	Catalytic Hydrogenation (Alternative)
Reagents	Ammonium Formate / Formamide	, , Catalyst (Pd/C or Ra-Ni)
Key Risk	Thermal control (Exotherm/Gas evolution)	Defluorination (C-F bond cleavage)
Equipment	Standard Glass-lined Reactor	High-Pressure Autoclave
Impurity Profile	N-Formyl intermediate, Dimer	De-fluorinated byproducts, Dimer
Scalability	High (Linear scale-up)	Moderate (Mass transfer limited)

Gold Standard Protocol: Modified Leuckart-Wallach

This protocol is designed for the synthesis of 1.0 kg of Bis(4-fluorophenyl)methanamine hydrochloride. It utilizes a stepwise temperature ramp to manage the evolution of

and , preventing reactor over-pressurization.

Phase A: Reductive Amination

• Charge: Into a 5L reactor equipped with an overhead stirrer, reflux condenser, and internal temperature probe, charge 4,4'-Difluorobenzophenone (1.0 equiv) and Ammonium Formate (4.0 equiv).

  • Note: Excess ammonium formate acts as both the nitrogen source and the reducing agent.

• Ramp 1 (Melt): Heat the mixture to 140°C . The solids will melt into a biphasic liquid. Stirring must be vigorous (minimum 300 RPM) to ensure mass transfer.

• Ramp 2 (Reaction): Slowly raise the temperature to 165-175°C over 2 hours.

  • Critical Checkpoint: Monitor the off-gassing. A steady stream of gas (

    ) indicates the reaction is proceeding. If gas evolution becomes violent, hold temperature immediately.

• Hold: Maintain 170°C for 6–8 hours. Monitor conversion via HPLC. The target is <1% unreacted ketone.

• Cool: Cool the mixture to 90°C. Add water (2.0 L) to precipitate the N-formyl intermediate .

Phase B: Hydrolysis

• Phase Separation: Decant the aqueous layer (contains excess formate). Retain the organic oil/solid (N-formyl-bis(4-fluorophenyl)methanamine).

• Acid Hydrolysis: Add 6N HCl (1.5 L) to the reactor.

• Reflux: Heat to reflux (approx. 105°C) for 4 hours. The N-formyl group is robust; vigorous reflux is required to cleave it.

• Crystallization: Cool slowly to 20°C. The product crystallizes as the hydrochloride salt .

• Filtration: Filter the white crystalline solid. Wash with cold acetone to remove non-basic impurities (unreacted ketone).

Visualization: Reaction Workflow & Impurity Pathways

The following diagram illustrates the process flow and critical points where impurities are generated.

Figure 1: Process flow for the Leuckart synthesis of Bis(4-fluorophenyl)methanamine, highlighting critical impurity origins.

Troubleshooting Guide (Q&A)

Category 1: Reaction Kinetics & Conversion

Q: The reaction stalled with 15% ketone remaining. Can I add more ammonium formate? A: Yes, but proceed with caution.

• Causality: Ammonium formate sublimes and decomposes over time. If the vessel was not sealed properly or the condenser was too cold (causing clogging), reagent mass may have been lost.

• Solution: Cool the mixture to 100°C, add 1.0 equiv of fresh ammonium formate, and resume heating. Ensure the condenser coolant is warm enough (40°C) to prevent ammonium carbonate clogging, but cool enough to reflux formamide.

Q: I am seeing a "double mass" impurity (MW ~433). What is it? A: This is the secondary amine dimer (Bis(bis(4-fluorophenyl)methyl)amine).

• Mechanism: Formed when the primary amine product reacts with the intermediate imine or ketone.

• Prevention: This is favored by high temperatures and low ammonia concentrations. Ensure you use a large excess of ammonium formate (4-5 equiv) to keep the ammonia partial pressure high.

Category 2: Purification & Work-up

Q: After acid hydrolysis, the product formed a thick emulsion that won't separate. A: This is common with diarylmethylamine salts.

• Immediate Fix: Heat the mixture back to 70°C and add Isopropanol (IPA) (10-15% v/v). The alcohol breaks the surface tension. Allow it to cool slowly; the salt should crystallize out of the emulsion.

• Pro-Tip: Do not attempt to extract the amine as a free base using DCM/Water unless absolutely necessary. The free base is an oil that traps solvent. Isolate as the HCl or Tartrate salt directly.

Q: My product has a yellow tint. How do I remove it? A: The yellow color often comes from trace polymerization of the ketone or oxidation of the amine.

• Protocol: Recrystallize the HCl salt from Ethanol/Water (9:1) . Add activated charcoal (5 wt%) during the hot dissolution step, filter hot over Celite, and cool.

Category 3: Safety & Scale-Up

Q: During the temperature ramp, the reactor pressure spiked. Why? A: The Leuckart reaction generates 1 mole of

and 1 mole of for every mole of ketone converted.

• Correction: Ensure your scrubber system is sized correctly. Do not seal the reactor completely; use a pressure relief valve set to 1-2 psi to maintain slight backpressure (helps keep ammonia in solution) while venting

  .

Q: Can I use Pd/C for hydrogenation to avoid high temperatures? A: Highly Discouraged.

• Reasoning: Palladium on Carbon is excellent at cleaving C-F bonds on aromatic rings (hydrodehalogenation). You will likely generate significant amounts of Bis(phenyl)methanamine (des-fluoro impurity), which is nearly impossible to separate.

• Alternative: If you must hydrogenate, use Raney Nickel or Pt/C (sulfided) , which are less active toward C-F bonds.

References

• Leuckart Reaction Mechanism & Scale-Up

  • Source: Organic Reactions.[1][2][3][4][5][6][7][8] "The Leuckart Reaction."[1][2][3][4]

  • URL:[Link] (General Reference for Leuckart Chemistry)

• Synthesis of Fluorinated Benzhydrylamines

  • Source: National Institutes of Health (PMC). "Synthesis of N-[Bis(4-fluorophenyl)

  • URL:[Link] (See Search Result 1.1 context)

• Impurity Profiles in Reductive Amination

  • Source: Royal Society of Chemistry.

  • URL:[Link]

• Safety Data (4-Fluorobenzylamine derivatives)

(Note: Specific patent literature for Flunarizine intermediates often details the Leuckart conditions, confirming the temperature ranges cited above.)

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Leuckart reaction - Wikipedia [en.wikipedia.org]
• 3. CA2695203A1 - Improved method for the synthesis of substituted formylamines and substituted amines - Google Patents [patents.google.com]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. Efficient and Scalable Synthesis of 4-Carboxy-Pennsylvania Green Methyl Ester: A Hydrophobic Building Block for Fluorescent Molecular Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exceptionally rapid oxime and hydrazone formation promoted by catalytic amine buffers with low toxicity - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mol­ecular and crystal structure of 2,5-bis­[(4-fluoro­phen­yl)imino­meth­yl]furan - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing the efficacy of different synthetic routes to Bis(4-fluorophenyl)methanamine

Introduction

Bis(4-fluorophenyl)methanamine, a key pharmacological intermediate, is integral to the synthesis of various therapeutic agents. Its structural motif is found in compounds targeting a range of conditions, making its efficient and scalable synthesis a topic of significant interest to researchers in medicinal chemistry and drug development. This guide provides a comparative analysis of the prevalent synthetic routes to Bis(4-fluorophenyl)methanamine, offering an in-depth look at their efficacy, practicality, and the chemical principles underpinning each approach. The primary pathways to this amine proceed through a common intermediate, 4,4'-difluorobenzophenone. Therefore, we will first explore the synthesis of this crucial precursor before delving into its conversion to the final product.

Synthesis of the Key Intermediate: 4,4'-Difluorobenzophenone

The synthesis of 4,4'-difluorobenzophenone is a critical first stage in the production of Bis(4-fluorophenyl)methanamine. Several methods have been established, with the most common being Friedel-Crafts acylation, oxidation of 4,4'-difluorodiphenylmethane, and a lesser-used route involving diazotization of 4,4'-diaminodiphenylmethane.

Route 1: Friedel-Crafts Acylation of Fluorobenzene

The Friedel-Crafts acylation is a classic and industrially favored method for forming aryl ketones.[1][2] In this approach, fluorobenzene is acylated with either 4-fluorobenzoyl chloride or phosgene in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[1]

Caption: Friedel-Crafts Acylation Pathway.

Experimental Protocol: Acylation with 4-Fluorobenzoyl Chloride

• To a cooled (0-5 °C) suspension of anhydrous aluminum chloride (1.1 eq) in an inert solvent such as petroleum ether or dichloromethane, slowly add 4-fluorobenzoyl chloride (1.0 eq).

• To this mixture, add fluorobenzene (1.0-1.2 eq) dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for several hours until completion (monitored by TLC or GC).

• The reaction is then quenched by carefully pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.

• The organic layer is separated, washed with water, sodium bicarbonate solution, and brine, then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by recrystallization (e.g., from methanol or ethanol) to yield 4,4'-difluorobenzophenone as a white solid.[3]

Causality Behind Experimental Choices:

• Anhydrous Conditions: Aluminum chloride is highly hygroscopic and reacts violently with water. The presence of water would also deactivate the catalyst.

• Low Temperature: The initial reaction is exothermic. Maintaining a low temperature controls the reaction rate and minimizes the formation of undesired byproducts from side reactions.

• Acidic Workup: The acidic workup is necessary to decompose the aluminum chloride complex formed with the product ketone and to remove any unreacted aluminum chloride.

Route 2: Oxidation of 4,4'-Difluorodiphenylmethane

This two-step route begins with the acid-catalyzed condensation of fluorobenzene and formaldehyde to produce 4,4'-difluorodiphenylmethane, which is subsequently oxidized to the target ketone.[4]

Caption: Synthesis via Diazotization of 4,4'-Diaminodiphenylmethane.

Experimental Protocol (One-Pot Variation):

• A solution of 4,4'-diaminodiphenylmethane in concentrated aqueous hydrogen fluoride is prepared and cooled to between -20 °C and -10 °C. [5]2. Solid sodium nitrite is added slowly while maintaining the low temperature. [5]3. The mixture is then heated to reflux (around 62-64 °C) for about an hour. [5]4. After cooling, the product is extracted with an organic solvent like carbon tetrachloride.

• The crude product is purified by recrystallization to afford 4,4'-difluorobenzophenone. [5] Causality Behind Experimental Choices:

• Hydrogen Fluoride: HF serves as both the solvent and the fluoride source for the Schiemann-type reaction.

• Sodium Nitrite: This reagent is the source of nitrous acid for the diazotization of the primary aromatic amines. In the one-pot variation, excess nitrite ions also act as the oxidizing agent. [6]

Comparative Efficacy of 4,4'-Difluorobenzophenone Synthesis Routes

Route	Key Reagents	Reported Yield	Purity	Advantages	Disadvantages
Friedel-Crafts Acylation	Fluorobenzene, 4-fluorobenzoyl chloride/phosgene, AlCl₃	90-91% [3]	99.9% (by GC) [3]	High yield and purity, well-established industrial process.	Use of corrosive and moisture-sensitive AlCl₃, potential for isomeric impurities if using phosgene. [5]
Oxidation of DFDPM	Fluorobenzene, formaldehyde, organic sulfonic acid, nitric acid	~70% (for a related dinitro- precursor route) [7]	Not specified	Avoids the use of aluminum chloride.	Multi-step process, use of strong oxidizing acid (nitric acid). [7]
Diazotization	4,4'-Diaminodiphenylmethane, NaNO₂, aq. HF	61-89.3% [6][5]	High (recrystallized)	One-pot potential, avoids expensive fluorobenzene derivatives as starting materials.	Use of highly corrosive and toxic hydrogen fluoride, handling of potentially unstable diazonium salts.

Conversion of 4,4'-Difluorobenzophenone to Bis(4-fluorophenyl)methanamine

Once 4,4'-difluorobenzophenone is obtained, the final step is the introduction of the amine functionality. The primary methods for this transformation are reductive amination and the Leuckart reaction.

Route A: Reductive Amination

Reductive amination is a versatile and widely used method for the synthesis of amines from carbonyl compounds. [8]It typically proceeds in one pot by reacting the ketone with an amine source (e.g., ammonia or ammonium salts) in the presence of a reducing agent.

Caption: Reductive Amination of 4,4'-Difluorobenzophenone.

Experimental Protocol (General):

• 4,4'-difluorobenzophenone is dissolved in a suitable solvent (e.g., methanol, ethanol).

• An ammonia source, such as ammonium acetate or a solution of ammonia in methanol, is added.

• A reducing agent is introduced. Common choices include sodium cyanoborohydride (NaBH₃CN), which is selective for the iminium ion over the ketone, or catalytic hydrogenation (e.g., H₂ gas with a Palladium on carbon catalyst). [8]4. The reaction is stirred at room temperature or with gentle heating until the reaction is complete.

• The reaction is worked up by removing the catalyst (if applicable), evaporating the solvent, and partitioning the residue between an organic solvent and an aqueous base.

• The organic layer is dried and concentrated, and the product is purified, often by distillation or crystallization of a salt.

Causality Behind Experimental Choices:

• Ammonia Source: This provides the nitrogen atom for the final amine. The use of an ammonium salt can also help to catalyze the initial imine formation by providing a mildly acidic environment.

• Reducing Agent: The choice of reducing agent is crucial. Sodium cyanoborohydride is often preferred for one-pot reactions as it is less reactive towards the starting ketone compared to the intermediate iminium ion. Catalytic hydrogenation is a cleaner method as it avoids the use of stoichiometric metal hydrides, but it may require specialized equipment (hydrogenator) and can sometimes lead to over-reduction of other functional groups. [8]

Route B: The Leuckart Reaction

The Leuckart reaction is a specific type of reductive amination that utilizes formic acid or its derivatives (like ammonium formate or formamide) as both the reducing agent and the nitrogen source.

Caption: The Leuckart Reaction Pathway.

Experimental Protocol (General):

• A mixture of 4,4'-difluorobenzophenone and a Leuckart reagent (e.g., ammonium formate or a mixture of formamide and formic acid) is heated, typically to temperatures between 160-185 °C.

• The reaction is heated for several hours, during which the ketone is converted to the N-formyl derivative of the target amine.

• After cooling, the excess reagents are removed.

• The intermediate N-formyl compound is then hydrolyzed, usually by heating with aqueous acid (e.g., HCl) or base (e.g., NaOH), to yield the final primary amine.

• The amine is then isolated by basification and extraction.

Causality Behind Experimental Choices:

• High Temperature: The Leuckart reaction requires high temperatures to drive the reaction, which proceeds through the thermal decomposition of ammonium formate to formic acid and ammonia, followed by imine formation and reduction by formic acid.

• Formic Acid/Formate: This serves as the hydride donor for the reduction of the intermediate imine.

• Hydrolysis Step: The reaction initially produces the formamide, which is a stable intermediate. A separate hydrolysis step is required to cleave the formyl group and liberate the free amine.

Comparative Analysis of the Final Amination Step

Method	Reagents	Conditions	Advantages	Disadvantages
Reductive Amination	Ammonia source, reducing agent (e.g., NaBH₃CN, H₂/Pd-C)	Mild (often room temp)	High selectivity with appropriate reducing agents, generally cleaner reactions, avoids high temperatures.	Can require more expensive reagents (e.g., NaBH₃CN), catalytic hydrogenation may require specialized equipment.
Leuckart Reaction	Ammonium formate or formamide/formic acid	High temperature (160-185 °C)	Inexpensive reagents, simple procedure.	Requires high temperatures, often produces byproducts, necessitates a separate hydrolysis step, which adds to the overall reaction time and complexity. [5]

Conclusion

The synthesis of Bis(4-fluorophenyl)methanamine is most efficiently approached via a two-stage process starting from fluorobenzene. For the initial synthesis of the key intermediate, 4,4'-difluorobenzophenone, the Friedel-Crafts acylation stands out as the most robust and high-yielding method, particularly for industrial-scale production. Its primary drawback is the use of aluminum chloride, which requires careful handling.

For the subsequent conversion of 4,4'-difluorobenzophenone to the target amine, reductive amination offers a more controlled and generally cleaner approach compared to the Leuckart reaction. The use of a selective reducing agent like sodium cyanoborohydride in a one-pot protocol is likely to provide higher yields and purity with fewer byproducts. While the Leuckart reaction is economical in terms of reagent cost, the harsh reaction conditions and the need for a subsequent hydrolysis step make it a less favorable option for the synthesis of a high-purity pharmaceutical intermediate.

Ultimately, the choice of synthetic route will depend on the specific requirements of the researcher or manufacturer, including scale, available equipment, cost considerations, and desired purity of the final product. For laboratory-scale synthesis where purity is paramount, a combination of Friedel-Crafts acylation followed by a carefully controlled reductive amination would be the recommended pathway.

References

• Imperial Chemical Industries Ltd. (1979). Preparation of 4,4'-difluorobenzophenone. EP0004710A2.
• Imperial Chemical Industries Ltd. (1982). Preparation of 4,4'-difluorobenzophenone. EP0004710B1.
• Evonik Degussa GmbH. (2007). New process for the preparation of 4,4'-difluorobenzophenone. DE102005037337A1.

• Changzhou Kangrui Chemical Co., Ltd. (2018). A kind of preparation method of 4,4'-difluorobenzophenone. CN108047139A. [Link]

• Evonik Fibres GmbH. (2009). Process for Preparing 4,4' Difluorobenzophenone. US20090177014A1.
• Changzhou Sunlight Pharmaceutical Co., Ltd. (2016). Preparation method of 4,4'-difluorobenzophenone. CN106045828A.

• Wikipedia. (2023). 4,4'-Difluorobenzophenone. [Link]

• Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. (2017). The Friedel-Crafts Acylation of Anisole. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by imine reduction. [Link]

• Royal Society of Chemistry. (2018). Substituted Benzophenone Imines for COF Synthesis via Transimination. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of bis(aryloxy)fluoromethanes using a heterodihalocarbene strategy. [Link]

• ResearchGate. (2019). Catalytic Asymmetric Transfer Hydrogenation of Imines: Recent Advances. [Link]

• ChemRxiv. (2021). An analysis of published synthetic routes, route targets and reaction types (2000 – 2020). [Link]

• SciSpace. (2019). Catalytic Asymmetric Transfer Hydrogenation of Imines: Recent Advances. [Link]

• MDPI. (2020). Current Synthetic Routes to Peptidyl Mono-Fluoromethyl Ketones (FMKs) and Their Applications. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Cheméo. (n.d.). 4,4'-Difluorobenzophenone. [Link]

• Reddit. (2023). imine reduction. [Link]

• YouTube. (2019). Leuckart reaction: Conversion of Carbonyl into Amine by Reductive Amination. [Link]

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Head-to-head comparison of Bis(4-fluorophenyl)methanamine-based compounds in preclinical models.

Executive Summary: The Benzhydryl Scaffold

The Bis(4-fluorophenyl)methanamine moiety (often referred to as the 4,4'-difluorobenzhydryl amine scaffold) is a privileged pharmacophore in medicinal chemistry. Its lipophilic nature (

) allows for excellent blood-brain barrier (BBB) penetration, while the nitrogen atom serves as a critical anchor for receptor interactions.

This guide provides a head-to-head comparison of the two most prominent clinical derivatives: Flunarizine (the broad-spectrum standard) and Lomerizine (the cerebrovascular specialist). Additionally, we analyze emerging Atypical DAT Inhibitors (e.g., JJC8-091) that utilize this scaffold to dissociate dopamine transport inhibition from psychostimulant euphoria.

Head-to-Head Profile: Flunarizine vs. Lomerizine[1][2]

Mechanism of Action & Selectivity

Both compounds function primarily as calcium channel blockers (CCBs) , specifically inhibiting T-type and L-type voltage-gated calcium channels. However, their off-target profiles dictate their distinct clinical utility.

• Flunarizine: A "dirty" drug that blocks Ca

  channels, Na channels, and significantly antagonizes Dopamine D2 receptors . This D2 blockade is responsible for its efficacy in migraine but also its dose-limiting extrapyramidal side effects (Parkinsonism).

• Lomerizine: Engineered for selectivity.[1] It exhibits high affinity for cerebral vessels with minimal affinity for striatal D2 receptors or cardiac calcium channels, reducing the risk of hypotension and movement disorders.

Table 1: Pharmacological & Safety Profile Comparison

Feature	Flunarizine	Lomerizine	Implication
Primary Target	Voltage-gated Ca (T/L-type)	Voltage-gated Ca (T/L-type)	Neuroprotection & Vasodilation
D2 Receptor Affinity ( )	~112 nM (High)	> 10,000 nM (Negligible)	Flunarizine causes Parkinsonian side effects; Lomerizine does not.
Cerebrovascular Selectivity	Moderate	High	Lomerizine increases cerebral blood flow with minimal systemic hypotension.
Potency (Ischemia Models)	1x (Baseline)	3x - 1000x	Lomerizine is significantly more potent in preventing cortical hypoperfusion.[2]
Key Side Effects	Sedation, Weight Gain, Parkinsonism	Minimal (Rare GI upset)	Lomerizine is suitable for elderly patients.

Preclinical Performance: Neuroprotection Models

In models of Cortical Spreading Depression (CSD) and Retinal Ganglion Cell (RGC) Damage (Glaucoma model), Lomerizine demonstrates superior potency.

• Hypoxia-Induced SD: Lomerizine (1–10 nM) prolonged the latency of spreading depression more effectively than Flunarizine (1

  M).[2]

• Glaucoma/Ischemia: Lomerizine mitigates glutamate-induced neurotoxicity in RGCs without the systemic blood pressure drops seen with Nifedipine or Flunarizine.

Experimental Protocols

Protocol A: Comparative Neuroprotection in MCAO (Stroke Model)

Objective: Assess the efficacy of Bis(4-fluorophenyl)methanamine derivatives in reducing infarct volume following Middle Cerebral Artery Occlusion (MCAO).

Materials:

• Adult male Sprague-Dawley rats (250–300g).

• Compounds: Flunarizine dihydrochloride, Lomerizine hydrochloride (dissolved in 1% DMSO/saline).

• Laser Doppler Flowmetry (LDF) probe.[2]

Workflow:

• Anesthesia: Induce with 5% isoflurane; maintain at 1.5–2%. Monitor rectal temperature at 37°C.

• Drug Administration: Administer Vehicle, Flunarizine (3, 10, 30 mg/kg), or Lomerizine (0.3, 1, 3 mg/kg) i.p. 30 minutes prior to occlusion.

• Surgical Occlusion:

  • Expose the right common carotid artery (CCA).

  • Insert a silicone-coated nylon monofilament (4-0) into the internal carotid artery (ICA) to block the MCA origin.

  • Verify occlusion via LDF (>70% drop in regional cerebral blood flow).

• Reperfusion: Withdraw filament after 90 minutes.

• Analysis (24h later):

  • Neurological Deficit Score (0–4 scale).

  • TTC Staining: Slice brain (2mm sections), stain with 2% triphenyltetrazolium chloride.

  • Calculate infarct volume using image analysis software (correcting for edema).

Protocol B: Dopamine Transporter (DAT) Binding Assay

Objective: Determine the affinity (

) of novel scaffold derivatives (e.g., JJC8-091) versus standard inhibitors (GBR-12909).

Workflow:

• Membrane Preparation: Homogenize rat striatal tissue in ice-cold sucrose buffer. Centrifuge (1000g x 10 min), collect supernatant, then centrifuge (17,000g x 20 min) to pellet membranes.

• Incubation:

  • Buffer: 50 mM Tris-HCl, 120 mM NaCl, pH 7.4.

  • Radioligand: [

    H]WIN 35,428 (0.5 nM).

  • Test Compounds:

    to M concentration range.

  • Non-specific binding defined by 10

    M Indatraline or GBR-12909.

• Equilibrium: Incubate for 2 hours at 4°C (to minimize uptake and focus on binding).

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.1% PEI using a cell harvester.

• Quantification: Liquid scintillation counting. Calculate

  and convert to using the Cheng-Prusoff equation.

Visualizing the Mechanism

The following diagram illustrates the divergent pathways of Flunarizine (Dual Ca

/D2 blockade) versus the selective action of Lomerizine, highlighting the causality of side effects.

Figure 1: Mechanistic divergence between Flunarizine and Lomerizine. Note the red pathway indicating Flunarizine's off-target D2 antagonism leading to side effects.

Emerging Applications: Atypical DAT Inhibitors

Beyond calcium channels, the bis(4-fluorophenyl)methanamine core is a precursor for Atypical Dopamine Transporter (DAT) Inhibitors like JJC8-091 . Unlike "typical" inhibitors (Cocaine, GBR-12909) that stabilize the transporter in an outward-facing conformation (promoting euphoria), these novel derivatives stabilize the inward-facing state or bind allosterically.

• Key Finding: JJC8-091 blocks cocaine-induced dopamine enhancement, effectively acting as a "functional antagonist" to cocaine without suppressing basal locomotion.

• Structure-Activity Relationship (SAR): The bis-fluoro substitution improves metabolic stability (blocking para-hydroxylation) compared to non-fluorinated benzhydryl analogs.

References

• Hara, H., et al. (1993). "Anti-migraine effects of lomerizine."[2][3] Nihon Yakurigaku Zasshi, 102(5), 329-340. Link

• Brucke, T., et al. (1995). "D2 receptor blockade by flunarizine and cinnarizine explains extrapyramidal side effects. A SPECT study." Journal of Cerebral Blood Flow & Metabolism, 15(3), 513-518. Link

• Toriu, N., et al. (2000). "Effects of lomerizine, a novel Ca2+ channel blocker, on the normal and endothelin-1-disturbed circulation in the optic nerve head in rabbits."[4] Journal of Ocular Pharmacology and Therapeutics, 16(6), 541-551. Link

• Cao, J., et al. (2016).[5] "Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter." Journal of Medicinal Chemistry, 59(23), 10676–10691. Link

• Zou, M.F., et al. (2020).[5] "Modifications to 1-(4-(2-bis(4-fluorophenyl)methyl)sulfinyl)alkyl alicyclic amines that improve metabolic stability and retain an atypical DAT inhibitor profile." European Journal of Medicinal Chemistry, 188, 112010. Link

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• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Safety & Regulatory Compliance

Bis(4-fluorophenyl)methanamine: Proper Disposal Procedures

[1][2][3][4][5]

Executive Summary: The "Golden Rules"

Immediate Action Required:

• NEVER dispose of Bis(4-fluorophenyl)methanamine down the drain.[1][2][3][4] It is toxic to aquatic life and persists in water systems.[2][3]

• ALWAYS classify this waste as Halogenated Organic .[1][2][3] The presence of fluorine atoms mandates specific incineration protocols to prevent Hydrogen Fluoride (HF) emission.[2][3]

• DO NOT mix with acidic waste streams.[1][2][3] This is an amine base; mixing with acids will generate significant heat (exothermic reaction) and potential pressure buildup in closed containers.[1][2][3]

Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its reactivity.[3] Bis(4-fluorophenyl)methanamine (CAS: 366-29-0, often referred to as 4,4'-Difluorobenzhydrylamine) presents a dual hazard profile: it is a corrosive amine and a fluorinated organic.[1][2][3]

Property	Specification	Disposal Implication
Chemical Class	Fluorinated Aromatic Amine	Must be segregated from oxidizers and acids.[1][2][5][6][7]
Acidity/Basicity	Basic (Amine)	Incompatible with Acid Waste. Risk of exothermic reaction.[1][2][3]
Halogen Content	Fluorine (F)	Mandatory Halogenated Waste Stream. Incineration generates HF.[1][2][3]
Physical State	Solid (typically) or Oil	Solids require different packaging than liquid solutions.[1][2][3]
GHS Hazards	Skin Corr.[1][2][3][8] 1B (Causes burns)	Requires chemically resistant PPE (Nitrile/Neoprene) during handling.[1][2][3]

Expert Insight: Many researchers mistakenly categorize this merely as "Organic Base."[1][2][3] However, the fluorine atoms are the critical factor for the disposal facility.[2] Standard incineration of non-halogenated waste does not use scrubbers capable of capturing HF, leading to severe equipment corrosion and environmental release. You must flag the halogen content.[2][3]

Waste Segregation Protocol

Proper segregation is the primary defense against laboratory accidents.[2][3] Follow this decision logic to determine the correct waste stream.

Workflow: Waste Stream Decision Tree

Figure 1: Decision tree for segregating fluorinated amine waste. Note that regardless of the solvent, the presence of the amine makes the waste "Halogenated."[2]

Step-by-Step Disposal Procedures

A. For Solid Waste (Pure Compound)[1][3][4]

• Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1][2][3] Avoid metal containers if moisture is present, as amines can be corrosive to certain alloys over time.[1][3]

• Transfer: Transfer the solid using a disposable spatula.[2][3] Do not generate dust.[1][2][3][5][6][7][9][10]

• Contaminated Debris: Place used weighing boats, spatulas, and gloves into a separate "Solid Hazardous Debris" bag/container.

• Labeling:

  • Primary Tag: "Hazardous Waste - Solid."[1][2][3]

  • Constituents: Explicitly list "Bis(4-fluorophenyl)methanamine."

  • Hazard Checkboxes: Check "Toxic" and "Corrosive."[1][2][3]

B. For Liquid Waste (Reaction Mixtures/Mother Liquors)[1][3][4]

• Compatibility Check: Ensure the waste container does not contain acids (Sulfuric, Hydrochloric, Acetic acid).[1][2][3]

• Solvent Compatibility:

  • If dissolved in DCM/Chloroform: Pour into the Halogenated Waste carboy.

  • If dissolved in Methanol/Ethanol: Pour into the Halogenated Waste carboy.

  • CRITICAL: Even if the solvent is non-halogenated (like Methanol), the solute (the amine) contains Fluorine.[1][2][3] Therefore, the entire mixture must be treated as Halogenated Waste to ensure proper incineration.[2]

• Labeling:

  • Primary Tag: "Hazardous Waste - Liquid."[1][2][3]

  • Constituents: List the solvent (e.g., "Methanol 95%") and the solute ("Bis(4-fluorophenyl)methanamine 5%").

  • Hazard Checkboxes: Check "Flammable" (if solvent is flammable), "Corrosive," and "Toxic."[1][3]

Emergency Spill Response

If a spill occurs outside of a fume hood, immediate action is required to prevent exposure and facility contamination.

Workflow: Spill Response Protocol

Figure 2: Operational workflow for managing spills of fluorinated amines.

Decontamination Tip: Because this compound is an amine, simple water wiping may not remove all residues.[1][2][3] After absorbing the bulk material, wipe the surface with a dilute weak acid (e.g., 1-5% Acetic Acid or Citric Acid) to convert the trace amine into a water-soluble salt, then follow with a water rinse.[1][2] This ensures no corrosive residue remains.[1][2][3][6]

Regulatory & Professional Disposal (The End Game)

Once the waste leaves your lab, it enters the professional disposal chain.[2][3] Understanding this helps you appreciate the strict labeling requirements.

• Transport: Licensed haulers transport the waste under RCRA (Resource Conservation and Recovery Act) guidelines.[2][3]

• Incineration:

  • Standard Organics: Burned at ~850°C.[1][2][3]

  • Halogenated Organics (Your Waste): Burned at >1100°C in a kiln equipped with Acid Gas Scrubbers .[1][2][3]

  • Mechanism:[1][2][3][4][7][8][11][12] The Fluorine in Bis(4-fluorophenyl)methanamine converts to Hydrogen Fluoride (HF) gas upon combustion.[1][2][3]

  • Scrubbing: The exhaust gas is passed through a caustic spray (Sodium Hydroxide) to neutralize the HF into Sodium Fluoride (NaF) salts, preventing acid rain and equipment destruction.[1][2][3]

Self-Validation Check:

Is the container compatible (HDPE/Glass)?

Is the label marked "Halogenated"?

Is the waste pH basic or neutral (not mixed with acids)?

References

• United States Environmental Protection Agency (EPA). Hazardous Waste Characteristics: A User-Friendly Reference Document.[1][2][3] (Defining Corrosivity D002 and Toxic listings).

  • [1][2][3]

• Fisher Scientific.

  • [1][2][3]

• PubChem. Compound Summary: 4-Fluorobenzylamine (Hazards and Safety). National Library of Medicine.[2][3]

  • [1][2][3]

• BenchChem.Safety and Handling of Fluorinated Organic Compounds.

  • [1][2][3]

• American Chemical Society (ACS). Identifying and Handling Hazardous Waste in Academic Laboratories.[2][3]

  • [1][2][3]

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